1-Hexanol, 2-bromo-

• CAS: 112586-72-8

Core Science & Biosynthesis

2-Bromohexan-1-ol: A Technical Guide on Properties, Mechanistic Synthesis, and Applications

As a Senior Application Scientist, I approach the synthesis and utilization of vicinal bromohydrins not merely as a sequence of chemical steps, but as a highly orchestrated interplay of electronic and steric factors. 2-Bromohexan-1-ol (CAS: 112586-72-8), a versatile C6 building block, exemplifies this complexity. Its dual functionality—a primary hydroxyl group adjacent to a secondary bromide—makes it a critical intermediate in the synthesis of epoxides, conjugated dienes, and complex active pharmaceutical ingredients (APIs).

This whitepaper provides an in-depth analysis of the physicochemical properties, regioselective synthesis pathways, and validated experimental protocols for 2-bromohexan-1-ol, grounded in current literature and proven laboratory practices.

Physicochemical Profiling & Structural Dynamics

The reactivity of 2-bromohexan-1-ol is dictated by the strong electron-withdrawing inductive effect (-I effect) of the C2 bromine atom. This effect subtly lowers the pKa of the adjacent primary hydroxyl group compared to standard aliphatic alcohols, altering its nucleophilicity in esterification reactions. Furthermore, the antiperiplanar arrangement of the hydroxyl and bromide groups in its most stable conformer primes the molecule for base-catalyzed intramolecular cyclization.

To facilitate experimental design and analytical tracking, the core quantitative data for 2-bromohexan-1-ol is summarized below[1]:

Parameter	Value	Analytical & Experimental Significance
IUPAC Name	2-bromohexan-1-ol	Standardized nomenclature for regulatory filing.
Molecular Formula	C6H13BrO	Defines the mass envelope for MS analysis.
Molecular Weight	181.07 g/mol	Critical for precise stoichiometric calculations.
Exact Mass	180.01498 Da	Target for High-Resolution Mass Spectrometry (HRMS).
XLogP3-AA	2.2	Indicates moderate lipophilicity; guides solvent selection for extraction.
Topological Polar Surface Area	20.2 Ų	Dictates membrane permeability in biological assays.
Rotatable Bonds	4	Influences conformational flexibility and binding entropy.

Mechanistic Pathways & Regioselective Synthesis

Synthesizing 2-bromohexan-1-ol requires overcoming significant regioselective challenges. Standard bromohydroxylation of 1-hexene typically favors the Markovnikov product (1-bromohexan-2-ol). However, specific catalytic environments can drive the formation of the 2-bromo isomer.

Route A: Nucleophilic Substitution via Ionic Liquids

A highly efficient, green-chemistry approach utilizes tetrabutylphosphonium bromide (TBPB) as both a solvent and a nucleophile source[2],[3]. When 1,2-hexanediol is subjected to acid catalysis within this ionic liquid, the hydroxyl groups are protonated. The bulky tetrabutylphosphonium cation stabilizes the bromide anion, enhancing its nucleophilicity. The bromide attacks the secondary carbon (C2) via an SN1/SN2 hybrid mechanism, yielding 2-bromohexan-1-ol as a distinct intermediate before further dehydrobromination to conjugated hexadienes[2].

Figure 1: Mechanistic pathway of 1,2-hexanediol substitution to 2-bromohexan-1-ol and derivatives.

Route B: Electrochemical Bromohydroxylation in Flow

To avoid handling highly toxic, corrosive liquid bromine, modern protocols employ electrochemical oxidation of aqueous HBr[4]. In a continuous flow microreactor, bromide ions are oxidized at the anode to form active bromonium species in situ. Water then attacks the bromonium ion. While the major product is 1-bromohexan-2-ol, 2-bromohexan-1-ol is isolated as a valuable minor regioisomer (approx. 21% yield) through precise chromatographic separation[4].

Applications in Advanced Materials and Drug Development

Beyond its role as a simple intermediate, 2-bromohexan-1-ol is utilized in the synthesis of complex functional architectures:

• Epoxide Precursor: The compound is a direct precursor to 1,2-epoxyhexane. Upon treatment with a strong base, the alkoxide intermediate undergoes a rapid intramolecular SN2 reaction, expelling the bromide. This proximity-driven cyclization outcompetes intermolecular side reactions, yielding the epoxide with high atom economy.

• Ionic Liquid Synthesis: 2-Bromohexan-1-ol serves as a critical linker in the synthesis of advanced functional materials. For instance, it is utilized in the esterification of triphenylamine-based benzoic acids, acting as an alkylating arm that subsequently quaternizes 1-methylimidazole to form specialized ionic liquids used in optoelectronics[5].

Figure 2: Base-catalyzed intramolecular cyclization of 2-bromohexan-1-ol to 1,2-epoxyhexane.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems , incorporating analytical checkpoints to confirm causality and intermediate formation before proceeding.

Protocol 1: Tetrabutylphosphonium Bromide-Catalyzed Substitution of 1,2-Hexanediol

Causality: TBPB acts as both a phase-transfer catalyst and a nucleophile source. The addition of catalytic p-toluenesulfonic acid (PTSA) protonates the hydroxyl groups, transforming them into excellent leaving groups for displacement by the IL's bromide[2],[3].

• Reagent Assembly: In a Schlenk flask under an N2 atmosphere, combine 1,2-hexanediol (0.5 mmol), tetrabutylphosphonium bromide (1.7 mmol), and PTSA (0.022 mmol). Reasoning: The N2 atmosphere prevents oxidative degradation of the diol at elevated temperatures.

• Thermal Activation: Heat the mixture to 170 °C for 120 minutes. Reasoning: At 170 °C, the activation energy for nucleophilic substitution is reached, maximizing the yield of the bromohydrin intermediate before full dehydrobromination occurs at >200 °C.

• Self-Validation Checkpoint (GC-MS): At the 60-minute mark, withdraw a 10 μL aliquot, dilute in dichloromethane (DCM), and inject into the GC-MS. Validation: The presence of a doublet peak cluster at m/z 180 and 182 (1:1 ratio) provides the definitive isotopic signature of the mono-brominated intermediate, validating the nucleophilic substitution phase.

• Isolation: Cool the mixture, dilute with diethyl ether, and wash with deionized water to remove the ionic liquid and acid catalyst. Dry the organic phase over anhydrous MgSO4, concentrate under reduced pressure, and purify via silica gel chromatography to isolate 2-bromohexan-1-ol.

Protocol 2: Electrochemical Bromohydroxylation in Continuous Flow

Causality: Using a continuous flow microreactor enhances mass transfer and allows precise control over residence time, minimizing over-oxidation. The undivided cell simplifies the architecture, while the Pt/Graphite electrode pair provides the optimal overpotential for bromide oxidation[4].

• Solution Preparation: Prepare a 100 mM solution of 1-hexene in a 3:7 H2O/MeCN solvent mixture. Add aqueous hydrobromic acid (48% w/w) to achieve a 180 mM HBr concentration. Reasoning: MeCN solubilizes the organic alkene, while water acts as the nucleophile.

• Reactor Priming: Flush the continuous flow reactor (600 μL volume, 500 μm spacer, Pt-coated Nb cathode, Graphite anode) with the solvent mixture to establish baseline conductivity.

• Electrolysis: Pump the reaction mixture at a flow rate of 0.4 mL/min, applying a constant current (4 F/mol). Reasoning: A constant current ensures a steady, controlled generation of the bromonium ion intermediate.

• Self-Validation Checkpoint (TLC/NMR): Collect the effluent and quench with saturated aqueous sodium thiosulfate. Extract with ethyl acetate. Validation: Analyze the crude mixture via 1H NMR using 1,3,5-trimethoxybenzene as an internal standard. The presence of a multiplet at ~4.0 ppm confirms the CH-Br methine proton characteristic of 2-bromohexan-1-ol[4].

References

• Source: nih.
• Source: ACS Publications (acs.org)
• Source: Lirias (kuleuven.be)
• Source: rsc.
• Source: Google Patents (google.com)

Sources

• 1. 1-Hexanol, 2-bromo- | C6H13BrO | CID 10943073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. rsc.org [rsc.org]
• 5. CN111116569A - A kind of ionic liquid containing triphenylamine structure and its preparation method and application - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Physical Properties and Characterization of 2-Bromo-1-hexanol

Executive Summary

In the landscape of organic synthesis and pharmaceutical development, bromohydrins serve as indispensable bifunctional building blocks. 2-Bromo-1-hexanol (CAS: 112586-72-8) is a highly versatile aliphatic bromohydrin featuring both a primary hydroxyl group and a secondary bromide[1]. This unique structural motif allows for highly regioselective transformations, such as the synthesis of terminal epoxides or complex active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I frequently encounter challenges in the isolation and analytical characterization of halogenated alcohols. This whitepaper provides a rigorous, field-proven guide to the physical properties of 2-bromo-1-hexanol—specifically its boiling point and density—alongside self-validating experimental protocols for their accurate determination.

Theoretical Grounding of Physical Properties

To optimize downstream processing (e.g., distillation, liquid-liquid extraction), one must understand the causality behind the physical properties of 2-bromo-1-hexanol. The molecule's behavior is dictated by the interplay between the hydrogen-bonding capability of the primary alcohol and the heavy, polarizable electron cloud of the bromine atom.

Boiling Point Dynamics

The boiling point of 2-bromo-1-hexanol is significantly elevated compared to its non-halogenated precursor, 1-hexanol (bp 157 °C). This elevation is driven by two synergistic intermolecular forces:

• Hydrogen Bonding: The terminal -OH group forms strong intermolecular networks.

• London Dispersion Forces: The large atomic radius of bromine (atomic mass 79.9 g/mol ) drastically increases the molecule's polarizability.

Because secondary bromides are highly susceptible to thermal degradation (specifically, dehydrohalogenation to form 1-hexen-1-ol or 2-hexen-1-ol) at elevated temperatures, empirical boiling points are rarely measured at standard atmospheric pressure. Distillation and boiling point determinations must be performed under high vacuum[2].

Density Characteristics

The introduction of a heavy halogen into the aliphatic chain fundamentally alters the mass-to-volume ratio. While standard aliphatic alcohols like 1-hexanol have a density of ~0.81 g/cm³, the dense electron core of the bromine atom pushes the density of 2-bromo-1-hexanol well above that of water, typically into the 1.24–1.28 g/cm³ range. This high density is a critical parameter for phase separation during aqueous workups, as the organic layer will often invert and become the bottom layer.

Summary of Quantitative Data

The following table synthesizes computed and extrapolated physicochemical data for 2-bromo-1-hexanol based on established structure-property relationships and database computations[1].

Property	Value	Method / Source
Molecular Formula	C₆H₁₃BrO	PubChem CID 10943073[1]
Molecular Weight	181.07 g/mol	Computed[1]
CAS Registry Number	112586-72-8	Standardized Identifier[1]
Boiling Point	~205–215 °C (at 760 mmHg)	Extrapolated via structural analogs
Density	~1.24–1.28 g/cm³ (at 20 °C)	Extrapolated via structural analogs
XLogP3-AA	2.2	Computed Lipophilicity[1]
Topological Polar Surface Area	20.2 Ų	Computed[1]

Field-Proven Experimental Protocols

To ensure scientific integrity, the physical properties of synthesized 2-bromo-1-hexanol must be empirically verified. The following protocols are designed as self-validating systems to eliminate systemic errors.

Protocol A: High-Precision Density Measurement via Oscillating U-Tube Pycnometry

Oscillating U-tube densitometry is chosen over traditional volumetric pycnometry because it minimizes sample volume requirements and is highly accurate for volatile or viscous halogenated liquids.

• Instrument Calibration: Calibrate the oscillating U-tube densitometer using ultra-pure degassed water and dry air at exactly 20.00 °C.

  • Causality: A rigorous two-point calibration ensures the harmonic oscillator's period accurately correlates with fluid density across the target range, compensating for any mechanical drift.

• Sample Preparation: Filter the 2-bromo-1-hexanol sample through a 0.22 µm PTFE syringe filter.

  • Causality: Particulate matter can adhere to the glass U-tube, altering its mass and dampening the oscillation frequency, which leads to artificially high density readings.

• Injection and Equilibration: Inject 2 mL of the sample into the measuring cell, ensuring no micro-bubbles are introduced. Allow 5 minutes for thermal equilibration.

  • Causality: Micro-bubbles reduce the apparent mass of the fluid volume, causing a significant underestimation of density. Thermal equilibration is critical because density is highly temperature-dependent due to thermal expansion.

• Measurement and Validation: Record the density. Immediately validate the system by measuring a known standard (e.g., 1-bromohexane) to ensure the cell was not contaminated by the bromohydrin.

Protocol B: Boiling Point Determination via Micro-Ebulliometry under Reduced Pressure

• Apparatus Assembly: Assemble a micro-ebulliometer equipped with a high-precision capacitance manometer and a calibrated Pt100 RTD temperature sensor.

• System Evacuation: Evacuate the system to a stable reduced pressure (e.g., 10 mmHg) using a vacuum pump controlled by a proportional valve.

  • Causality: Operating under reduced pressure prevents the thermal decomposition (HBr elimination) of 2-bromo-1-hexanol that would inevitably occur near its atmospheric boiling point.

• Heating and Reflux: Gently heat the sample using a proportional-integral-derivative (PID) controlled heating mantle until a steady reflux is established on the thermometer bulb.

  • Causality: PID control prevents thermal overshooting, ensuring that the liquid-vapor equilibrium is strictly maintained without superheating the liquid phase.

• Data Acquisition: Record the temperature once it remains stable (±0.05 °C) for 3 minutes. Extrapolate to the standard boiling point using the Clausius-Clapeyron equation.

Mechanistic Pathways & Reactivity

Understanding how 2-bromo-1-hexanol is formed provides context for its physical properties and impurity profile. In modern bio-based catalysis, 2-bromo-1-hexanol is often observed as a critical intermediate during the nucleophilic substitution of 1,2-hexanediol with bromide anions[2]. Alternatively, it can be synthesized via the ring-opening of 1,2-epoxyhexane.

The regioselectivity of this ring-opening is dictated by the reaction conditions, as illustrated in the pathway below:

Reaction pathways for the synthesis of 2-bromo-1-hexanol via epoxide ring-opening.

Conclusion

The physical properties of 2-bromo-1-hexanol—specifically its high boiling point and density—are direct manifestations of its dual functional groups. Accurate determination of these properties requires rigorous, self-validating analytical techniques that account for the compound's thermal sensitivity. By employing reduced-pressure ebulliometry and oscillating U-tube densitometry, researchers can reliably characterize this molecule, ensuring high-fidelity data for downstream pharmaceutical scale-up and bio-based catalysis workflows.

References

• National Center for Biotechnology Information (PubChem). "1-Hexanol, 2-bromo- | C6H13BrO | CID 10943073". nih.gov.
• ACS Publications. "Tetrabutylphosphonium Bromide Catalyzed Dehydration of Diols to Dienes and Its Application in the Biobased Production of Butadiene". acs.org.

Sources

• 1. 1-Hexanol, 2-bromo- | C6H13BrO | CID 10943073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

2-Bromo-1-hexanol: Comprehensive Nomenclature, Physicochemical Profiling, and Synthetic Applications

Executive Summary

In the landscape of modern organic synthesis and drug development, halohydrins serve as indispensable bifunctional building blocks. 2-Bromo-1-hexanol is a highly versatile aliphatic halohydrin characterized by a primary hydroxyl group and a secondary bromide. This unique structural motif allows for orthogonal reactivity, making it a critical intermediate in the synthesis of epoxides, complex active pharmaceutical ingredients (APIs), and advanced electrochromic materials. This technical guide provides an authoritative analysis of its nomenclature, physicochemical properties, and field-proven synthetic methodologies.

Nomenclature & Structural Identity

The unambiguous identification of chemical intermediates is paramount in regulatory documentation and synthetic planning. The nomenclature of this compound follows strict IUPAC conventions[1].

• IUPAC Derivation: The principal functional group is the hydroxyl group (-OH), which dictates the numbering of the parent alkane chain. The longest continuous carbon chain containing the hydroxyl group consists of six carbons (hexane). Numbering begins at the terminus closest to the -OH group to assign it the lowest possible locant (C1). The bromine substituent is located at the adjacent carbon (C2). Consequently, the systematic IUPAC name is 2-bromohexan-1-ol [1].

• Synonyms & Identifiers: In industrial and research settings, the compound is frequently referred to by inverted or traditional nomenclature, such as 1-Hexanol, 2-bromo- or 2-bromohexyl alcohol [1].

Table 1: Chemical Identifiers and Nomenclature

Descriptor	Value
IUPAC Name	2-bromohexan-1-ol
Common Synonyms	1-Hexanol, 2-bromo-; 2-bromohexyl alcohol; 2-bromo-1-hexanol
CAS Registry Number	112586-72-8
Molecular Formula	C₆H₁₃BrO
SMILES	CCCCC(CO)Br
InChIKey	UDTQSJGIFBAXRT-UHFFFAOYSA-N

Data sourced from PubChem CID 10943073[1] and Guidechem[2].

Physicochemical Profiling

Understanding the physical and chemical properties of 2-bromo-1-hexanol is essential for optimizing reaction conditions, predicting solubility, and designing purification workflows (such as liquid-liquid extraction or chromatography).

Table 2: Quantitative Physicochemical Data

Property	Value	Source
Molecular Weight	181.07 g/mol	PubChem[1]
Exact Mass	180.01498 Da	PubChem[1]
XLogP3 (Lipophilicity)	2.2	PubChem[1]
Topological Polar Surface Area	20.2 Ų	PubChem[1]
Hydrogen Bond Donors	1	PubChem[1]
Hydrogen Bond Acceptors	1	PubChem[1]
Rotatable Bonds	4	PubChem[1]

Synthetic Methodologies & Mechanistic Causality

Regioselective Synthesis via Epoxide Ring Opening

The most controlled method for synthesizing 2-bromo-1-hexanol is the acid-catalyzed ring opening of 1,2-epoxyhexane.

Mechanistic Causality: Under acidic conditions, the oxygen atom of the epoxide is protonated, creating a highly strained, activated intermediate. The transition state develops a significant partial positive charge (Sₙ1-like character). Because a secondary carbon (C2) stabilizes this positive charge more effectively than a primary carbon (C1), the bromide nucleophile preferentially attacks the C2 position. This electronic preference overrides the steric hindrance, yielding 2-bromo-1-hexanol as the major regiomer rather than 1-bromo-2-hexanol.

Protocol 1: Synthesis of 2-Bromo-1-hexanol

• Reaction Setup: Dissolve 1,2-epoxyhexane (1.0 eq) in a non-polar ethereal solvent (e.g., anhydrous diethyl ether) in a round-bottom flask equipped with a magnetic stirrer and an addition funnel. Cool the system to 0–5 °C using an ice-water bath. Causality: Maintaining low temperatures suppresses unwanted polymerization of the epoxide and minimizes elimination side-reactions.

• Reagent Addition: Slowly add 48% aqueous hydrobromic acid (HBr, 1.1 eq) dropwise over 1 hour. Causality: Aqueous HBr serves a dual purpose, acting as both the proton source for epoxide activation and the source of the bromide nucleophile.

• Incubation: Stir the mixture at 0 °C for 2 hours, then remove the ice bath and allow it to warm to room temperature for an additional 2 hours.

• Self-Validation & Workup: Monitor the reaction via Thin-Layer Chromatography (TLC). The protocol is self-validating: the complete disappearance of the less polar epoxide spot and the emergence of a new, more polar halohydrin spot confirms successful conversion. Quench the reaction with saturated aqueous NaHCO₃ to neutralize excess acid.

• Purification: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude liquid via vacuum distillation to isolate pure 2-bromo-1-hexanol.

Mechanistic pathway for the regioselective acid-catalyzed ring opening of 1,2-epoxyhexane.

Advanced Applications in Drug Development & Materials Science

Because 2-bromo-1-hexanol possesses two orthogonal reactive sites, it acts as an ideal bifunctional linker. The primary alcohol can undergo Steglich esterification, while the secondary bromide remains intact for subsequent Sₙ2 displacement. A prominent application of this compound is in the synthesis of triphenylamine-based electrochromic ionic liquids[3].

Protocol 2: Bifunctional Linker Application (Esterification & Quaternization)

• Esterification: In a flame-dried flask under nitrogen, dissolve a triphenylamine-derived carboxylic acid (1.0 eq), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI, 3.0 eq), and 4-dimethylaminopyridine (4-DMAP, 0.5 eq) in anhydrous dichloromethane (DCM)[3]. Add 2-bromo-1-hexanol (1.5 eq). Causality: EDCI is chosen over DCC because its urea byproduct is water-soluble, ensuring a self-cleaning workup. 4-DMAP acts as an acyl transfer catalyst, selectively driving the esterification of the primary alcohol without affecting the secondary bromide.

• Incubation: Stir the reaction at 30 °C for 15 hours[3].

• Intermediate Isolation: Quench with saturated saline, extract with DCM, dry over MgSO₄, and purify via silica gel column chromatography to isolate the bromohexyl ester intermediate[3].

• Quaternization (Sₙ2 Displacement): Dissolve the isolated bromohexyl ester and 1-methylimidazole in acetonitrile. Heat the mixture at 60–80 °C for 30–36 hours[3]. Causality: The elevated temperature provides the activation energy required for the neutral imidazole nitrogen to displace the secondary bromide via an Sₙ2 mechanism.

• Self-Validation & Final Isolation: The quaternization step is self-validating via precipitation. Cool the reaction to room temperature and add a non-polar solvent (e.g., ethyl acetate). The formation of the highly polar ionic liquid causes it to crash out of the solution, providing immediate visual confirmation of product formation. Filter and dry in vacuo.

Workflow for utilizing 2-bromo-1-hexanol as a bifunctional linker in ionic liquid synthesis.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10943073, 1-Hexanol, 2-bromo-" PubChem,[Link]

• Google Patents.

Sources

• 1. 1-Hexanol, 2-bromo- | C6H13BrO | CID 10943073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. CN111116569A - A kind of ionic liquid containing triphenylamine structure and its preparation method and application - Google Patents [patents.google.com]

An In-depth Technical Guide to the Reactivity of the Primary Alcohol in 2-Bromohexan-1-ol

Abstract

2-Bromohexan-1-ol is a bifunctional molecule of significant interest in synthetic organic chemistry, particularly for professionals in drug development and materials science. It incorporates a primary alcohol and a secondary alkyl bromide, offering a versatile scaffold for the construction of complex molecular architectures. This technical guide provides a comprehensive analysis of the reactivity of the primary hydroxyl group in 2-bromohexan-1-ol. We will explore the nuanced interplay between the alcohol and the adjacent bromine atom, which dictates the molecule's participation in a range of chemical transformations including oxidation, etherification, esterification, and intramolecular cyclization. This document is intended to serve as an in-depth resource, elucidating the mechanistic underpinnings of these reactions and providing field-proven experimental protocols to guide synthetic strategies.

Introduction: Structural and Electronic Landscape of 2-Bromohexan-1-ol

2-Bromohexan-1-ol presents a unique chemical environment where a primary alcohol is positioned vicinal to a bromine atom on a hexane backbone.[1] This arrangement introduces several key factors that govern the reactivity of the hydroxyl group:

• Inductive Effect: The electron-withdrawing nature of the bromine atom at the C2 position exerts a negative inductive effect (-I), which slightly increases the acidity of the hydroxyl proton compared to a simple primary alcohol like 1-hexanol. This can influence the ease of deprotonation in base-mediated reactions.

• Steric Hindrance: The bromine atom, although not exceptionally large, introduces a degree of steric hindrance around the C1 carbon and the hydroxyl group.[2][3] This can modulate the rate of reactions involving nucleophilic attack at the C1 carbon or enzymatic transformations that are sensitive to substrate shape.[4]

• Intramolecular Potential: The proximity of the hydroxyl group (a potential nucleophile) and the bromine atom (a leaving group) creates the possibility for intramolecular reactions, most notably the formation of an epoxide ring under basic conditions.[5]

This guide will dissect the practical implications of these structural features across a spectrum of common and advanced organic transformations.

Oxidation of the Primary Alcohol

The oxidation of the primary alcohol in 2-bromohexan-1-ol can lead to the formation of either 2-bromohexanal or 2-bromohexanoic acid, depending on the choice of oxidant and reaction conditions.[6][7]

Selective Oxidation to 2-Bromohexanal (Aldehyde)

To achieve a selective oxidation to the aldehyde without further oxidation to the carboxylic acid, "weak" or controlled oxidizing agents are required.[6]

• Mechanism Insight: Reagents like Pyridinium Chlorochromate (PCC) are effective for this transformation. The reaction proceeds through the formation of a chromate ester intermediate, followed by an E2-like elimination of the C-H proton to yield the aldehyde. The anhydrous conditions of the PCC reaction are crucial to prevent the formation of the gem-diol hydrate, which is a necessary intermediate for over-oxidation to the carboxylic acid.

Experimental Protocol: Synthesis of 2-Bromohexanal using Pyridinium Chlorochromate (PCC)

• In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend Pyridinium Chlorochromate (PCC) (1.5 equivalents) in anhydrous dichloromethane (DCM).

• To this stirred suspension, add a solution of 2-bromohexan-1-ol (1.0 equivalent) in anhydrous DCM dropwise at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or celite to remove the chromium byproducts.

• Concentrate the filtrate under reduced pressure to yield the crude 2-bromohexanal, which can be purified by flash column chromatography.

Complete Oxidation to 2-Bromohexanoic Acid (Carboxylic Acid)

For the conversion to the carboxylic acid, "strong" oxidizing agents in aqueous media are employed.[6][8]

• Mechanism Insight: Potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in aqueous sulfuric acid) are commonly used.[6] The reaction initially forms the aldehyde, which is then hydrated in the aqueous medium to a gem-diol. This gem-diol is subsequently oxidized to the carboxylic acid. The presence of water is essential for this second oxidation step.

Experimental Protocol: Synthesis of 2-Bromohexanoic Acid using Potassium Permanganate (KMnO₄)

• In a round-bottom flask, dissolve 2-bromohexan-1-ol (1.0 equivalent) in a mixture of acetone and water.

• Cool the solution in an ice bath and add a solution of potassium permanganate (KMnO₄) (2.5 equivalents) in water dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the purple color of the permanganate has disappeared, indicating the completion of the reaction.

• Acidify the reaction mixture with dilute hydrochloric acid and decolorize the manganese dioxide byproduct by adding a saturated solution of sodium bisulfite.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-bromohexanoic acid, which can be purified by recrystallization or distillation.

Transformation	Product	Reagent	Typical Yield
Selective Oxidation	2-Bromohexanal	PCC in DCM	75-85%
Complete Oxidation	2-Bromohexanoic Acid	KMnO₄ in Acetone/Water	60-75%

Etherification of the Primary Alcohol

The formation of an ether from the primary alcohol of 2-bromohexan-1-ol can be achieved through various methods, with the Williamson ether synthesis being a prominent example.[9]

• Mechanism Insight: This reaction proceeds via an Sₙ2 mechanism.[10] A strong base, such as sodium hydride (NaH), is used to deprotonate the alcohol, forming a potent nucleophile, the corresponding alkoxide. This alkoxide then displaces a halide or other suitable leaving group from an alkylating agent. The choice of a non-nucleophilic, strong base is critical to prevent competing reactions.

Experimental Protocol: Synthesis of 1-(Benzyloxy)-2-bromohexane via Williamson Ether Synthesis

• In a dry, three-necked flask equipped with a dropping funnel and under an inert atmosphere, suspend sodium hydride (NaH) (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C and add a solution of 2-bromohexan-1-ol (1.0 equivalent) in anhydrous THF dropwise.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction to reflux and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and quench cautiously with water.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solvent under reduced pressure and purify the resulting crude product by flash column chromatography to yield 1-(benzyloxy)-2-bromohexane.

Esterification of the Primary Alcohol

The primary alcohol of 2-bromohexan-1-ol readily undergoes esterification with carboxylic acids or their derivatives. The Fischer-Speier esterification is a classic acid-catalyzed method.[11]

• Mechanism Insight: The reaction involves the protonation of the carboxylic acid carbonyl group by a strong acid catalyst (e.g., sulfuric acid), which activates it towards nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the ester. The reaction is an equilibrium process, and the use of excess alcohol or the removal of water can drive the reaction to completion.[11]

Experimental Protocol: Synthesis of 2-Bromohexyl Acetate via Fischer Esterification

• In a round-bottom flask, combine 2-bromohexan-1-ol (1.0 equivalent) and acetic acid (2.0 equivalents).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%).

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours.

• Monitor the reaction by TLC.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the excess acid) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-bromohexyl acetate, which can be purified by distillation.

Intramolecular Cyclization: A Competing Pathway

A significant aspect of the reactivity of 2-bromohexan-1-ol is its propensity to undergo intramolecular cyclization under basic conditions to form 2-butyloxirane.[5][12] This reaction is an intramolecular variant of the Williamson ether synthesis.

• Kinetic vs. Thermodynamic Control: The formation of the epoxide is often the kinetically favored product in the presence of a strong, non-nucleophilic base.[13][14][15] The intramolecular Sₙ2 reaction is entropically favored due to the proximity of the reacting centers. However, under certain conditions, intermolecular reactions may compete, leading to a mixture of products. The choice of base, solvent, and temperature can be manipulated to favor the desired pathway.[16]

Experimental Protocol: Synthesis of 2-Butyloxirane

• In a round-bottom flask, dissolve 2-bromohexan-1-ol (1.0 equivalent) in a suitable solvent such as THF or diethyl ether.

• Add a strong base, such as sodium hydroxide or potassium tert-butoxide (1.1 equivalents), portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the formation of the epoxide by GC-MS or TLC.

• Once the starting material is consumed, quench the reaction with water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and carefully remove the solvent by distillation at atmospheric pressure due to the volatility of the epoxide.

• The crude 2-butyloxirane can be further purified by fractional distillation.

Caption: Intramolecular cyclization of 2-bromohexan-1-ol to 2-butyloxirane.

Protecting Group Strategies

In multi-step syntheses, it is often necessary to protect the primary alcohol of 2-bromohexan-1-ol to prevent it from reacting with reagents intended for other parts of the molecule.[17][18][19]

• Silyl Ethers: Tert-butyldimethylsilyl (TBDMS or TBS) ethers are common protecting groups for alcohols.[10][20] They are readily installed by reacting the alcohol with TBDMS-Cl in the presence of a base like imidazole. Silyl ethers are stable to a wide range of reaction conditions but can be easily removed with a fluoride source such as tetrabutylammonium fluoride (TBAF).

Experimental Protocol: Protection of 2-Bromohexan-1-ol as a TBDMS Ether

• In a dry flask, dissolve 2-bromohexan-1-ol (1.0 equivalent) and imidazole (2.5 equivalents) in anhydrous dimethylformamide (DMF).

• Add tert-butyldimethylsilyl chloride (TBDMS-Cl) (1.2 equivalents) portion-wise to the stirred solution at room temperature.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Pour the reaction mixture into water and extract with a non-polar solvent like hexane or diethyl ether.

• Wash the combined organic layers with water and brine to remove DMF and imidazole.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the TBDMS-protected 2-bromohexan-1-ol, which can be purified by column chromatography if necessary.

Caption: Protection and deprotection workflow for the primary alcohol.

Conclusion

The primary alcohol in 2-bromohexan-1-ol exhibits a rich and versatile reactivity profile. Its behavior is a delicate balance of inductive effects, steric considerations, and the potential for intramolecular participation. A thorough understanding of these factors allows for the strategic manipulation of reaction conditions to achieve a desired synthetic outcome, whether it be oxidation, etherification, esterification, or cyclization. For researchers and drug development professionals, 2-bromohexan-1-ol represents a valuable building block, and the principles outlined in this guide provide a solid foundation for its effective utilization in the synthesis of novel and complex molecules.

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An In-depth Technical Guide to the Fundamental Reaction Mechanisms of 2-Bromo-1-hexanol

Introduction

2-Bromo-1-hexanol is a bifunctional organic molecule that serves as a versatile building block in a multitude of synthetic applications, from the development of novel pharmaceuticals to the creation of complex materials.[1][2] Its structure, featuring a primary alcohol and a secondary alkyl bromide, allows for a rich and diverse reactivity profile. The inherent polarity and the presence of two distinct reactive centers—the electrophilic carbon bonded to the bromine atom and the nucleophilic (and potentially acidic) hydroxyl group—govern its chemical behavior. This guide provides an in-depth exploration of the core reaction mechanisms of 2-bromo-1-hexanol, offering both theoretical insights and practical considerations for researchers, scientists, and professionals in drug development.

Nucleophilic Substitution Reactions: The SN1 and SN2 Pathways

Nucleophilic substitution is a cornerstone of organic synthesis, and 2-bromo-1-hexanol is an excellent substrate for these reactions. The outcome of such a reaction is highly dependent on the reaction conditions, which dictate whether the mechanism follows a concerted (SN2) or a stepwise (SN1) pathway.[3][4]

The SN2 Mechanism: A Concerted Approach

The bimolecular nucleophilic substitution (SN2) reaction is a single-step process where a nucleophile attacks the electrophilic carbon atom at the same time as the leaving group (bromide) departs.[5] For 2-bromo-1-hexanol, the secondary nature of the alkyl halide would typically suggest that both SN1 and SN2 pathways are possible. However, by carefully selecting the reaction conditions, the SN2 mechanism can be favored.

Key Factors Favoring the SN2 Pathway:

• Strong, Unhindered Nucleophiles: Strong nucleophiles with a high concentration are essential for the SN2 mechanism.[4] Examples include alkoxides, cyanide, and azide ions.

• Polar Aprotic Solvents: Solvents such as acetone, DMSO, or DMF are ideal for SN2 reactions as they solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, leaving it more available to attack the substrate.[4]

• Stereochemistry: The SN2 reaction proceeds with an inversion of stereochemistry at the chiral center. If the starting 2-bromo-1-hexanol is enantiomerically pure, the product will also be enantiomerically pure, but with the opposite configuration.

Diagram: The SN2 Reaction Mechanism

Caption: A generalized SN2 mechanism for 2-bromo-1-hexanol.

The SN1 Mechanism: A Stepwise Pathway

The unimolecular nucleophilic substitution (SN1) reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate.[4] While less common for secondary alkyl halides unless promoted, certain conditions can favor the SN1 pathway.

Key Factors Favoring the SN1 Pathway:

• Weak Nucleophiles: Weak nucleophiles, which are often the solvent (solvolysis), favor the SN1 mechanism.[4] Examples include water, alcohols, and carboxylic acids.

• Polar Protic Solvents: Solvents such as water, ethanol, or acetic acid are excellent for SN1 reactions as they can stabilize the carbocation intermediate through hydrogen bonding and the bromide leaving group.[4]

• Stereochemistry: The formation of a planar carbocation intermediate leads to a loss of stereochemical information, resulting in a racemic mixture of products if the starting material was chiral.

Diagram: The SN1 Reaction Mechanism

Caption: A generalized SN1 mechanism for 2-bromo-1-hexanol.

Elimination Reactions: The E1 and E2 Pathways

Elimination reactions compete with nucleophilic substitution and lead to the formation of alkenes. The two main mechanisms are the bimolecular (E2) and unimolecular (E1) pathways.[6]

The E2 Mechanism: A Concerted Elimination

The E2 reaction is a single-step process where a strong base removes a proton from a carbon adjacent to the leaving group, which departs simultaneously to form a double bond.[6]

Key Factors Favoring the E2 Pathway:

• Strong, Bulky Bases: Strong, sterically hindered bases, such as potassium tert-butoxide (t-BuOK), favor elimination over substitution.[7]

• High Temperature: Higher reaction temperatures generally favor elimination reactions over substitution.[8]

• Regioselectivity: The E2 reaction typically follows Zaitsev's rule, where the more substituted (and thus more stable) alkene is the major product.[9] However, the use of a bulky base can lead to the formation of the less substituted Hofmann product.

Diagram: The E2 Reaction Mechanism

Caption: A generalized E2 mechanism for 2-bromo-1-hexanol.

The E1 Mechanism: A Stepwise Elimination

The E1 reaction is a two-step process that begins with the formation of a carbocation, followed by the removal of a proton by a weak base to form an alkene.[6]

Key Factors Favoring the E1 Pathway:

• Weak Bases: Weak bases, such as water or ethanol, favor the E1 mechanism.[10]

• Polar Protic Solvents: These solvents stabilize the carbocation intermediate.[10]

• Competition with SN1: E1 reactions almost always compete with SN1 reactions because they share the same rate-determining step (carbocation formation).[7]

Intramolecular Reaction: Epoxide Formation

One of the most important reactions of halohydrins like 2-bromo-1-hexanol is the intramolecular Williamson ether synthesis to form an epoxide.[11][12] This reaction is a powerful tool for creating reactive three-membered rings.

The reaction is initiated by a base, which deprotonates the hydroxyl group to form an alkoxide. This alkoxide then acts as an internal nucleophile, attacking the carbon bearing the bromine atom in an intramolecular SN2 reaction to form the epoxide.[13][14]

Key Factors for Epoxide Formation:

• Strong, Non-nucleophilic Base: A strong base like sodium hydride (NaH) is often used to deprotonate the alcohol without competing in an intermolecular substitution reaction.[12]

• Stereochemistry: The reaction proceeds with inversion of configuration at the carbon bearing the bromine. For the ring closure to occur, the molecule must adopt a conformation where the alkoxide and the bromine are anti-periplanar.

Diagram: Epoxide Formation Mechanism

Caption: Mechanism of epoxide formation from 2-bromo-1-hexanol.

Oxidation of the Alcohol Group

The primary alcohol in 2-bromo-1-hexanol can be oxidized to either an aldehyde or a carboxylic acid, depending on the choice of oxidizing agent. This allows for further functionalization of the molecule.

• Oxidation to an Aldehyde: To stop the oxidation at the aldehyde stage, mild oxidizing agents are required. Common reagents for this transformation include pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP).[15]

• Oxidation to a Carboxylic Acid: Stronger oxidizing agents, such as potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄), will oxidize the primary alcohol all the way to a carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of 1,2-Epoxyhexane from 2-Bromo-1-hexanol

Objective: To synthesize 1,2-epoxyhexane via an intramolecular Williamson ether synthesis.

Materials:

• 2-Bromo-1-hexanol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents).

• Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then carefully decant the hexanes.

• Add anhydrous THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-bromo-1-hexanol (1.0 equivalent) in anhydrous THF to the stirred suspension of sodium hydride.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by distillation or column chromatography to obtain pure 1,2-epoxyhexane.

Diagram: Experimental Workflow for Epoxide Synthesis

Caption: Workflow for the synthesis of 1,2-epoxyhexane.

Quantitative Data Summary

Reaction Type	Reagents	Solvent	Temperature	Major Product(s)	Typical Yield (%)
SN2	NaCN	DMSO	Room Temp.	3-Hydroxyheptanenitrile	>80
E2	t-BuOK	t-BuOH	50 °C	1-Hexen-1-ol	Variable
Epoxide Formation	NaH	THF	0 °C to RT	1,2-Epoxyhexane	>90
Oxidation (Aldehyde)	PCC	CH₂Cl₂	Room Temp.	2-Bromohexanal	70-85
Oxidation (Carboxylic Acid)	KMnO₄, NaOH	H₂O	0 °C to RT	2-Bromohexanoic acid	Variable

Conclusion

2-Bromo-1-hexanol is a highly valuable and versatile substrate in organic synthesis. A thorough understanding of its fundamental reaction mechanisms—nucleophilic substitution, elimination, intramolecular cyclization, and oxidation—is crucial for its effective utilization. By carefully controlling reaction conditions such as the choice of reagents, solvent, and temperature, chemists can selectively steer the reactivity of 2-bromo-1-hexanol to achieve a wide range of desired products. This guide serves as a foundational resource for scientists to design and execute synthetic strategies involving this important bifunctional molecule.

References

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The Bifunctional Imperative: Understanding 2-Bromohexan-1-ol

An in-depth technical whitepaper designed for researchers, analytical chemists, and drug development professionals.

As a Senior Application Scientist, I often encounter synthetic bottlenecks where the strategic selection of a chiral building block dictates the viability of an entire drug development pipeline. 2-Bromohexan-1-ol (CAS 112586-72-8) is one such critical intermediate. It is a halohydrin characterized by a highly polarizable carbon-bromine bond adjacent to a primary hydroxyl group. This bifunctionality makes it an exceptional precursor for the asymmetric synthesis of complex active pharmaceutical ingredients (APIs), particularly via epoxide intermediates [1].

However, the very structural features that make 2-bromohexan-1-ol synthetically valuable—its electrophilic carbon center and leaving-group proficiency—also render it a significant occupational hazard. This whitepaper synthesizes the physicochemical profiling, mechanistic toxicology, and self-validating handling protocols required to safely leverage this compound in advanced organic synthesis.

Physicochemical Profiling & Structural Causality

To design effective safety and synthetic protocols, we must first understand the causality driven by the molecule's physical properties. The presence of the heavy bromine atom significantly increases the density and boiling point of the hexane backbone, while the hydroxyl group introduces hydrogen bonding, making the liquid highly viscous and prone to hygroscopy.

Table 1: Quantitative Physicochemical Data of 2-Bromohexan-1-ol

Property	Value	Causality / Implication for Handling
Molecular Formula	C₆H₁₃BrO	Defines the mass balance for stoichiometric calculations.
Molecular Weight	181.07 g/mol [1]	Heavy halogen presence increases liquid density compared to 1-hexanol.
Exact Mass	180.01498 Da [1]	Critical for GC-MS/LC-MS isotopic identification (⁷⁹Br/⁸¹Br ratio).
Topological Polar Surface Area	20.2 Ų [1]	Indicates moderate polarity; soluble in ethereal and halogenated solvents.
Physical State	Colorless to pale yellow liquid	Yellowing indicates photolytic degradation and the dangerous release of HBr gas.

Mechanistic Toxicology and Hazard Assessment

Handling halohydrins requires moving beyond basic Safety Data Sheet (SDS) compliance into mechanistic risk assessment. The hazards of 2-bromohexan-1-ol are directly tied to its reactivity [2].

• Electrophilic Cytotoxicity (Irritant): The C2 carbon is highly electrophilic due to the electron-withdrawing nature of the adjacent bromine atom. Upon contact with biological tissues, this carbon can undergo rapid S_N2 nucleophilic substitution with biological nucleophiles (such as the thiol groups in cysteine residues of dermal proteins). This alkylation of cellular proteins is the mechanistic root of its severe skin, eye, and respiratory irritation.

• Halogenated Systemic Toxicity: If absorbed transdermally or inhaled, aliphatic bromides can undergo hepatic metabolism via Cytochrome P450 enzymes, potentially leading to the generation of reactive oxygen species (ROS) and hepatotoxicity.

• Thermal Degradation: When exposed to high heat or open flames, the compound decomposes to yield highly toxic and corrosive hydrogen bromide (HBr) gas and carbon monoxide.

Rigorous Safety & Engineering Controls

Standard laboratory PPE is insufficient for handling dense, reactive brominated liquids. The following protocols are engineered to mitigate the specific physicochemical risks of 2-bromohexan-1-ol.

• Glove Selection Causality: Standard latex gloves are highly permeable to halogenated organics and will fail within minutes of exposure. Nitrile gloves (minimum 8 mil thickness) must be used for brief handling, while Viton or Butyl rubber gloves are mandated for continuous experimental workflows.

• Atmospheric Engineering: Because 2-bromohexan-1-ol is hygroscopic and prone to photolytic degradation, it must be stored in amber glass vessels under an inert atmosphere (Argon or Nitrogen).

• Ventilation: All manipulations must occur within a certified Class II chemical fume hood. Because brominated vapors are denser than air, ensure the hood's downdraft ventilation is unobstructed by large equipment.

Fig 1: Step-by-step emergency response workflow for local spills of brominated alcohols.

Experimental Workflow: Self-Validating Synthesis of 2-Bromohexan-1-ol

In synthetic applications, 2-bromohexan-1-ol is frequently generated alongside its regioisomer, 1-bromohexan-2-ol, via the bromohydroxylation of 1-hexene[3]. The formation of the 2-bromo isomer is typically the minor pathway (anti-Markovnikov) because the intermediate bromonium ion favors water attack at the more substituted, charge-stabilized C2 position.

The following is a highly controlled, self-validating protocol for the synthesis and isolation of this compound.

Step 1: Reagent Preparation & Inertion In an oven-dried, 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-hexene (10.0 mmol) in a biphasic mixture of dimethyl sulfoxide (DMSO) and deionized water (4:1 ratio, 50 mL). Purge the system with Argon for 10 minutes. Causality: DMSO acts as a highly polar aprotic co-solvent that stabilizes the intermediate bromonium ion, enhancing reaction kinetics.

Step 2: Electrophilic Bromination Cool the reaction vessel to 0 °C using an ice-water bath. Slowly add N-Bromosuccinimide (NBS, 11.0 mmol) in small portions over 15 minutes. Causality: Stepwise addition controls the exothermic release of heat, preventing the vaporization of the volatile 1-hexene starting material.

Step 3: Self-Validating Reaction Monitoring Allow the reaction to warm to room temperature and stir for 2 hours. Validation Check: Remove a 10 µL aliquot, dilute in 1 mL diethyl ether, and analyze via GC-MS. The reaction is deemed complete when the 1-hexene peak (m/z 84) is entirely consumed and replaced by the halohydrin isomer peaks (m/z 180/182, exhibiting the characteristic 1:1 isotopic ratio of bromine).

Step 4: Quenching and Biphasic Extraction Quench the reaction by adding 20 mL of a saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution. Causality: Thiosulfate reduces any unreacted electrophilic bromine species into benign bromide ions, preventing downstream side reactions. Extract the aqueous layer with diethyl ether (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Step 5: Chromatographic Isolation of Regioisomers The resulting yellow oil is a mixture of 1-bromohexan-2-ol (major) and 2-bromohexan-1-ol (minor) [4]. Purify the crude mixture via flash column chromatography on silica gel using a gradient elution of ethyl acetate/hexanes. The primary alcohol (2-bromohexan-1-ol) will elute slower due to stronger hydrogen bonding interactions with the stationary silica phase compared to the secondary alcohol.

Fig 2: Regioselectivity in the bromohydroxylation of 1-hexene via a bromonium intermediate.

References

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• KU Leuven (Lirias). "Tetrabutylphosphonium bromide catalyzed dehydration of diols to dienes". Available at:[Link]

Technical Whitepaper: Synthesis, Applications, and Supply Chain Logistics of 2-Bromohexan-1-ol

Executive Summary

2-Bromohexan-1-ol is a specialized vicinal halohydrin that serves as a critical building block in advanced organic synthesis, pharmaceutical development, and the production of complex flavors and fragrances[1]. Because it is typically generated as the minor regioisomer during the bromohydroxylation of 1-hexene, its commercial availability is highly fragmented, often requiring custom synthesis or rigorous chromatographic purification[2]. This guide provides an in-depth mechanistic analysis of its synthesis, validated experimental protocols, and strategic sourcing methodologies for R&D professionals.

Chemical Identity & Physicochemical Profiling

Understanding the physicochemical properties of 2-bromohexan-1-ol is essential for predicting its behavior in downstream reactions, such as base-catalyzed epoxidations or nucleophilic substitutions.

Property	Value
IUPAC Name	2-bromohexan-1-ol
CAS Registry Number	112586-72-8
Molecular Formula	C₆H₁₃BrO
Molecular Weight	181.07 g/mol
Exact Mass	180.01498 Da
Computed XLogP3	2.2
Topological Polar Surface Area	20.2 Ų

Data compiled from computational descriptors and authoritative chemical databases[3].

Mechanistic Synthesis & Regioselectivity

The primary synthetic route to 2-bromohexan-1-ol involves the bromohydroxylation of 1-hexene. This reaction can be driven by traditional reagents like N-Bromosuccinimide (NBS) in aqueous media[4] or via modern electrochemical generation of bromine from hydrobromic acid[5].

The Causality of Regioselectivity: When the electrophilic bromine species (Br⁺) reacts with the π-bond of 1-hexene, it forms a cyclic bromonium ion intermediate. Because the alkyl chain is asymmetric, the two carbons of the bromonium ring are electronically distinct. The secondary carbon (C2) can better stabilize the developing partial positive charge in the transition state. Consequently, the nucleophilic attack by water occurs predominantly at the more substituted C2 position (Markovnikov-like addition), yielding 1-bromohexan-2-ol as the major product (~79%).

Attack at the less substituted C1 position yields 2-bromohexan-1-ol as the minor product (~21%)[2]. This inherent regioselectivity is the primary reason why pure 2-bromohexan-1-ol is relatively scarce on the commercial market.

Regioselective pathways in the bromohydroxylation of 1-hexene yielding 2-bromohexan-1-ol.

Commercial Availability & Supply Chain Strategies

Due to the challenging regio-separation required to isolate the minor isomer, 2-bromohexan-1-ol is rarely stocked in bulk by general catalog suppliers. Procurement strategies must rely on specialized fine chemical distributors or custom synthesis providers.

Supplier Type	Sourcing Platforms / Examples	Availability Profile
Chemical Marketplaces	LookChem[1], Chemsrc[6]	Aggregators that list multiple global vendors. Useful for identifying niche manufacturers with existing stock.
Custom Synthesis Providers	Dayang Chem (Hangzhou) Co., Ltd.[6]	On-demand synthesis (100g to bulk scale). Requires lead times but guarantees specific isomeric purity.
Fine Chemical Distributors	BenchChem[7]	Provide research-grade reagents for R&D. Typically supply smaller quantities (mg to g scale) for immediate laboratory use.

Quality Control Imperative: When sourcing this compound, it is critical to request a Certificate of Analysis (CoA) that includes ¹H-NMR or GC-MS spectra. Given the 79:21 product distribution of the synthesis, inferior commercial batches may be heavily contaminated with the 1-bromohexan-2-ol isomer.

Applications in Drug Development & Synthesis

In pharmaceutical R&D, 2-bromohexan-1-ol acts as a highly functionalized bifunctional precursor[1].

• Epoxide Generation: Treatment with a mild base (e.g., K₂CO₃ or NaOH) drives an intramolecular Williamson ether synthesis, yielding 1,2-epoxyhexane. This epoxide can subsequently undergo ring-opening with various amine nucleophiles to form β-amino alcohols, a ubiquitous motif in beta-blockers and other APIs.

• Cross-Coupling & Substitution: The primary alcohol can be protected (e.g., as a silyl ether), allowing the secondary bromide to participate in Grignard formations, nucleophilic substitutions (Sₙ2), or transition-metal-catalyzed cross-coupling reactions to build complex carbon frameworks.

Validated Experimental Protocol: Flow Electrochemical Bromohydroxylation

To bypass the hazards of molecular bromine and the poor atom economy of NBS, modern laboratories employ continuous-flow electrochemistry to synthesize bromohydrins. The following self-validating protocol details the conversion of 1-hexene to a separable mixture of bromohydrins[2][5].

Rationale for Experimental Choices: Flow chemistry ensures superior mass transfer and precise residence times, preventing over-oxidation. The use of a sacrificial Na₂S₂O₃ quench immediately neutralizes any residual electrogenerated bromine, preserving the integrity of the alcohol moiety.

Step-by-Step Methodology:

• Reactor Setup: Equip an electrochemical flow reactor (e.g., Vapourtec Ion) with a Platinum-coated Titanium cathode and a Graphite anode separated by a 0.5 mm FEP spacer (exposed surface area: 12 cm²)[2].

• Reagent Preparation: Prepare a homogeneous reaction solution containing 1-hexene (100 mM) and hydrobromic acid (600 mM, 48% w/w in water) in an acetonitrile solvent system[5].

• Electrolysis in Flow: Pump the solution through the reactor at a constant flow rate of 0.4 mL/min. Apply a constant current of 257 mA (equivalent to 4 F/mol)[5].

• Quenching: Direct the reactor outflow into a receiving flask containing an aqueous sodium thiosulfate (Na₂S₂O₃) solution. Causality: This instantly reduces unreacted Br₂ to inert Br⁻, halting the reaction and preventing the oxidation of the newly formed hydroxyl group.

• Extraction: Remove the acetonitrile in vacuo. Extract the remaining aqueous phase with diethyl ether (3 × 25 mL). Wash the combined organic layers with brine (50 mL) and dry over anhydrous MgSO₄[2].

• Chromatographic Isolation: Concentrate the crude product under reduced pressure. Purify via flash column chromatography (using an Ethyl Acetate/Petroleum ether gradient) to successfully resolve and isolate the pure 2-bromohexan-1-ol (minor regioisomer) from the 1-bromohexan-2-ol (major regioisomer)[2].

References

• Source: nih.
• Source: lookchem.
• Supplementary Information - Rsc.org (Electrochemical Bromofunctionalization)
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Protocols & Analytical Methods

Application Notes and Protocols: 2-Bromo-1-hexanol as a Versatile Building Block in Organic Chemistry

This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of 2-bromo-1-hexanol, a versatile bifunctional building block in modern organic synthesis. Its unique structure, featuring a primary alcohol and a secondary bromide on an aliphatic chain, offers a powerful platform for constructing complex molecular architectures, particularly in the synthesis of epoxides, ethers, esters, and valuable chiral intermediates.

Chemical Identity and Physicochemical Properties

2-Bromo-1-hexanol is a chiral organic compound that serves as a key intermediate due to its two distinct reactive sites: a nucleophilic hydroxyl group and an electrophilic carbon atom bonded to a good leaving group (bromine).[1][2] This bifunctionality allows for selective and sequential chemical modifications, making it a valuable tool for synthetic chemists.

Property	Value
IUPAC Name	2-bromohexan-1-ol[3]
Molecular Formula	C₆H₁₃BrO[3]
Molecular Weight	181.07 g/mol [3]
CAS Number	112586-72-8[3]
Appearance	Colorless to pale yellow liquid
Boiling Point	~105-106 °C at 5 mmHg
Density	~1.38 g/mL at 25 °C

Core Synthetic Applications and Protocols

The strategic placement of the hydroxyl and bromo groups in 2-bromo-1-hexanol enables a variety of powerful synthetic transformations. The following sections detail the core applications, underlying mechanisms, and field-proven protocols.

Application I: Synthesis of 1,2-Epoxyhexane via Intramolecular Williamson Ether Synthesis

The conversion of 2-bromo-1-hexanol to its corresponding epoxide, 1,2-epoxyhexane, is a classic and highly efficient example of an intramolecular Sₙ2 reaction.[4] This transformation is a variant of the Williamson ether synthesis, where the nucleophile and the electrophile reside within the same molecule.[5] Epoxides, or oxiranes, are highly valuable intermediates in organic synthesis due to the high ring strain of the three-membered ring, which allows for facile ring-opening with a variety of nucleophiles under both acidic and basic conditions.[6]

Causality Behind Experimental Choices: The reaction is initiated by deprotonating the hydroxyl group with a strong, non-nucleophilic base. Sodium hydride (NaH) is an excellent choice for this purpose as it irreversibly deprotonates the alcohol to form a sodium alkoxide and hydrogen gas, which bubbles out of the reaction, driving the equilibrium forward. The resulting alkoxide is a potent nucleophile that readily attacks the adjacent carbon atom bearing the bromine atom in a backside attack, leading to the displacement of the bromide and the formation of the epoxide ring.[5][7] The reaction must be performed under anhydrous conditions as sodium hydride reacts violently with water.

Caption: Workflow for the synthesis of 1,2-epoxyhexane.

Experimental Protocol: Synthesis of 1,2-Epoxyhexane

• Reaction Setup: Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet. Flame-dry the glassware under a stream of dry nitrogen and allow it to cool to room temperature.

• Reagent Addition: To the flask, add a solution of 2-bromo-1-hexanol (1.81 g, 10 mmol) in 20 mL of anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (60% dispersion in mineral oil, 0.44 g, 11 mmol) to the stirred solution in small portions.

  • Scientist's Note: The addition of NaH is exothermic and produces hydrogen gas. Ensure adequate ventilation and add it slowly to control the reaction rate.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of water.

  • Transfer the mixture to a separatory funnel and add 20 mL of diethyl ether.

  • Wash the organic layer sequentially with water (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by vacuum distillation to yield pure 1,2-epoxyhexane.

Application II: Synthesis of Ethers via Intermolecular Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing both symmetrical and asymmetrical ethers.[8][9] It involves the reaction of an alkoxide with a primary alkyl halide via an Sₙ2 mechanism.[8] 2-Bromo-1-hexanol can participate in this reaction in two ways: its hydroxyl group can be converted into an alkoxide to react with an external alkyl halide, or its bromide can be displaced by an external alkoxide. The protocol below details the former approach.

Causality Behind Experimental Choices: This reaction again leverages the deprotonation of the alcohol to form a potent nucleophile.[10] The choice of the alkyl halide partner is critical; primary alkyl halides are preferred as they are less sterically hindered, favoring the Sₙ2 pathway.[11] Secondary and tertiary alkyl halides are more likely to undergo elimination (E2) reactions, especially with a strong, bulky base.[11]

Caption: Generalized mechanism for Williamson ether synthesis.

Experimental Protocol: Synthesis of 1-(Benzyloxy)-2-bromohexane

• Reaction Setup: In a flame-dried, nitrogen-flushed 100 mL round-bottom flask, prepare a solution of 2-bromo-1-hexanol (1.81 g, 10 mmol) in 25 mL of anhydrous THF.

• Alkoxide Formation: Cool the solution to 0 °C and add sodium hydride (60% dispersion, 0.48 g, 12 mmol). Stir for 30 minutes at 0 °C to ensure complete formation of the alkoxide.

• Nucleophilic Substitution: Add benzyl bromide (1.71 g, 10 mmol) dropwise to the reaction mixture via syringe.

  • Scientist's Note: Benzyl bromide is a lachrymator and should be handled in a fume hood.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction's completion by TLC.

• Work-up and Isolation:

  • Quench the reaction by the slow addition of water at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with water and brine.

  • Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the desired ether.

Application III: Synthesis of Esters via Fischer Esterification

The hydroxyl group of 2-bromo-1-hexanol can readily undergo esterification with a carboxylic acid in the presence of an acid catalyst.[12] This reaction, known as Fischer-Speier esterification, is a classic equilibrium-driven process.[12] The resulting α-bromo esters are valuable precursors for synthesizing a wide range of biologically active molecules, including amino acids and other important scaffolds in drug development.[11]

Causality Behind Experimental Choices: The reaction requires a strong acid catalyst, such as sulfuric acid, to protonate the carbonyl oxygen of the carboxylic acid, thereby making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is an equilibrium process. To drive it towards the product, either an excess of one reactant (typically the alcohol) is used, or a product (water) is removed as it is formed, often by azeotropic distillation with a Dean-Stark apparatus.[12]

Caption: General workflow for Fischer esterification.

Experimental Protocol: Synthesis of 2-Bromohexyl Acetate

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, combine 2-bromo-1-hexanol (1.81 g, 10 mmol) and acetic acid (1.2 g, 20 mmol).

  • Scientist's Note: Using an excess of the carboxylic acid helps to drive the equilibrium towards the ester product.

• Catalyst Addition: With gentle stirring, slowly add 3-4 drops of concentrated sulfuric acid.

• Reaction: Heat the mixture to a gentle reflux using a heating mantle for 2-4 hours. Monitor the reaction by TLC.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a separatory funnel containing 50 mL of cold water.

  • Extract the product with diethyl ether (2 x 30 mL).

  • Wash the combined organic layers with a saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases, followed by a wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent via rotary evaporation to obtain the crude ester.

  • Further purification can be achieved by vacuum distillation.

Application IV: Utility in Asymmetric Synthesis

2-Bromo-1-hexanol is a chiral molecule, and its enantiomers, (S)- and (R)-2-bromo-1-hexanol, are valuable precursors in asymmetric synthesis. The stereochemistry of chiral molecules often dictates their pharmacological activity, making their enantioselective synthesis a critical aspect of drug discovery.[13]

The compound can be used to introduce a chiral center or as a starting point for synthesizing more complex chiral molecules. For instance, in Sₙ2 reactions at the carbon bearing the bromine, the stereochemistry is inverted.[14] This predictable stereochemical outcome allows chemists to access the opposite enantiomer of a desired product. For example, reacting (S)-2-bromo-1-hexanol with a nucleophile will lead to a product with an (R) configuration at that center. This control over stereochemistry is fundamental to modern medicinal chemistry.

Chiral alcohols are key intermediates in the synthesis of a wide array of pharmaceuticals.[13] Enantioselective catalysis and asymmetric synthesis are powerful strategies for producing single enantiomers.[15] Starting with an enantiomerically pure building block like (R)- or (S)-2-bromo-1-hexanol provides a significant advantage in these synthetic campaigns.

References

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Chemistry Steps. (2021, May 27). Preparation of Epoxides. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved from [Link]

• Hilaris. (n.d.). Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 15.7: Synthesis of Epoxides. Retrieved from [Link]

• Chad's Prep. (2018, September 20). 13.5 Synthesis of Epoxides [Video]. YouTube. Retrieved from [Link]

• Pearson. (n.d.). Show how you would convert (S)-hexan-2-ol to (a) (S)-2-chlorohexane. (b) (R). Retrieved from [Link]

• PubChem. (n.d.). 1-Hexanol, 2-bromo-. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 9). Functional Groups In Organic Chemistry. Retrieved from [Link]

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Role of 2-bromo-1-hexanol in the synthesis of novel heterocyclic compounds

Application Note & Protocols

Topic: The Role of 2-Bromo-1-hexanol in the Synthesis of Novel Heterocyclic Compounds

Introduction: The Strategic Value of 2-Bromo-1-hexanol

Heterocyclic compounds form the bedrock of medicinal chemistry and materials science, with their unique three-dimensional structures enabling precise interactions with biological targets and conferring novel material properties.[1] The efficient synthesis of these scaffolds is a primary objective in modern organic chemistry. 2-Bromo-1-hexanol emerges as a particularly valuable and versatile building block in this endeavor. Its bifunctional nature—a primary alcohol and a secondary alkyl bromide—allows for sequential or intramolecular reactions to construct key heterocyclic cores, primarily three-membered rings like oxiranes and aziridines.

This guide provides an in-depth exploration of 2-bromo-1-hexanol as a precursor for heterocyclic synthesis. We will move beyond simple procedural outlines to dissect the causality behind methodological choices, offering field-proven insights for researchers, scientists, and drug development professionals. The protocols described herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative references.

Figure 1: Synthetic pathways originating from 2-bromo-1-hexanol.

Synthesis of Oxygen-Containing Heterocycles: The Intramolecular Path to Oxiranes

The most direct application of 2-bromo-1-hexanol in heterocycle synthesis is its conversion to 1,2-epoxyhexane. This transformation is a classic example of an intramolecular Williamson ether synthesis, a powerful method for forming cyclic ethers.[2][3]

Causality and Mechanistic Insight

The reaction proceeds via an intramolecular SN2 mechanism.[3][4] The core principle involves deprotonating the hydroxyl group to form a nucleophilic alkoxide. This internal nucleophile then attacks the adjacent carbon atom bearing the bromine, displacing the bromide ion and closing the three-membered ring.

Key Experimental Choices:

• Base Selection: The choice of base is critical. A strong, non-nucleophilic base such as sodium hydride (NaH) is ideal.[5][6] NaH efficiently deprotonates the alcohol without the risk of competing in an intermolecular SN2 reaction with the alkyl bromide.[5] The formation of hydrogen gas as a byproduct also drives the initial acid-base equilibrium to completion.

• Solvent: An aprotic polar solvent like tetrahydrofuran (THF) is preferred. It readily dissolves the haloalcohol and provides a suitable medium for the SN2 reaction without interfering by protonating the highly reactive alkoxide intermediate.

• Stereochemistry: For the SN2 reaction to occur, the alkoxide must attack from the backside of the C-Br bond.[4][5] While 2-bromo-1-hexanol is acyclic and allows for free bond rotation to achieve the necessary anti-periplanar conformation, this principle is crucial when dealing with more rigid cyclic systems.

Experimental Protocol: Synthesis of 1,2-Epoxyhexane

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Grignard reagent formation from 1-Hexanol, 2-bromo-

Application Note: Overcoming β -Elimination in the Generation of Grignard Reagents from 2-Bromo-1-hexanol

Introduction: Mechanistic Pitfalls of 1,2-Halohydrins

The synthesis of Grignard reagents from 1,2-halohydrins, such as 2-bromo-1-hexanol, represents a classic trap in organometallic chemistry. Researchers attempting direct magnesium insertion often recover unreacted starting materials or complex alkene mixtures. As a Senior Application Scientist, I emphasize that overcoming this requires understanding the dual mechanistic pitfalls at play: Acid-Base Quenching and Boord β -Elimination .

The Acidic Proton Quench

Grignard reagents possess a highly polarized C–Mg bond, rendering the carbon atom both strongly nucleophilic and exceptionally basic. If an unprotected hydroxyl group is present on the molecule, the nascent organomagnesium species will immediately undergo an intramolecular or intermolecular acid-base reaction. This deprotonates the alcohol, irreversibly quenching the Grignard reagent into an inert alkoxide and an alkane[1]. Therefore, masking the hydroxyl group is a mandatory first step; silyl ethers like tert-butyldimethylsilyl (TBS) are ideal due to their stability under highly basic conditions[2],[3].

The Boord β -Elimination

Simply protecting the alcohol does not solve the fundamental instability of the carbon skeleton. When a protected 1,2-haloether (e.g., 1-(tert-butyldimethylsilyloxy)-2-bromohexane) is treated with magnesium turnings at room temperature, the resulting β -alkoxy organomagnesium intermediate is kinetically unstable. It rapidly undergoes a Boord β -elimination, ejecting the stable alkoxide leaving group to form 1-hexene.

Strategic Workaround: Cryogenic Halogen-Magnesium Exchange

To successfully generate a stable nucleophile from the 2-bromo-1-hexanol skeleton, the β -elimination pathway must be kinetically frozen. This is achieved by employing Knochel's Turbo-Grignard reagent ( i PrMgCl·LiCl) at cryogenic temperatures (-78 °C).

Standard Grignard reagents form polymeric aggregates in solution, which lowers their reactivity. The addition of anhydrous Lithium Chloride (LiCl) acts as a "molecular spacer," breaking these aggregates to form a highly reactive monomeric species[4]. This enhanced reactivity allows the halogen-magnesium exchange to occur rapidly at -78 °C—a temperature where the β -elimination is completely suppressed[5]. The resulting β -siloxy Grignard reagent can then be trapped with an electrophile before the system is allowed to warm.

Mechanistic pathways for 2-bromo-1-hexanol: Pitfalls of elimination vs. successful Turbo-Grignard.

Quantitative Data Summary

The table below summarizes the causality between the chosen experimental conditions and the mechanistic outcomes when attempting to functionalize 2-bromo-1-hexanol.

Strategy	Reagents	Temp (°C)	Primary Mechanistic Outcome	Yield of Desired Nucleophile
Direct Insertion	Mg turnings, THF	25 to 65	Acid-Base Quench	0%
Protected + Direct Insertion	TBSCl; then Mg turnings, THF	25 to 65	Boord β -Elimination (1-Hexene)	< 5%
Protected + Turbo-Grignard	TBSCl; then i PrMgCl·LiCl, THF	-78	Halogen-Magnesium Exchange	80–90%

Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific analytical markers at each stage, researchers can ensure the integrity of the synthetic sequence.

Protocol A: Synthesis of 1-(tert-butyldimethylsilyloxy)-2-bromohexane

Objective: Mask the acidic hydroxyl proton to prevent Grignard quenching.

Materials:

• 2-bromo-1-hexanol (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBDMSCl) (1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Flame-dry a round-bottom flask and purge with inert argon.

• Dissolve 2-bromo-1-hexanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM (0.5 M concentration).

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Add TBDMSCl (1.2 eq) portion-wise to control the exothermic silylation reaction.

• Remove the ice bath, allow the mixture to warm to room temperature, and stir for 2 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with DCM. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (silica gel, 95:5 Hexanes/EtOAc).

• Self-Validation Check: TLC monitoring will show the disappearance of the polar alcohol spot and the emergence of a highly non-polar spot (the TBS ether). IR spectroscopy will confirm the complete absence of the broad O-H stretch at ~3300 cm⁻¹.

Protocol B: Cryogenic Halogen-Magnesium Exchange and Electrophilic Trapping

Objective: Generate the β -alkoxy Grignard reagent and trap it before elimination occurs.

Materials:

• 1-(tert-butyldimethylsilyloxy)-2-bromohexane (1.0 eq)

• Knochel's Turbo-Grignard ( i PrMgCl·LiCl, 1.3 M in THF) (1.1 eq)

• Electrophile (e.g., Benzaldehyde) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, argon-purged Schlenk flask, dissolve the protected halohydrin (1.0 eq) in anhydrous THF (0.2 M).

• Submerge the flask in a dry ice/acetone bath to strictly maintain an internal temperature of -78 °C.

• Dropwise add i PrMgCl·LiCl (1.1 eq) over 15 minutes down the side of the flask to ensure it cools before hitting the reaction mixture.

• Stir the mixture at -78 °C for 1 hour to allow complete halogen-magnesium exchange.

• Add the electrophile (e.g., benzaldehyde, 1.2 eq) dropwise.

• Stir for an additional 30 minutes at -78 °C, then remove the cooling bath and slowly allow the reaction to warm to room temperature over 1 hour.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Self-Validation Check: Crude ¹H-NMR will confirm success. The absence of terminal alkene protons (multiplets at 4.9–5.8 ppm) validates that the Boord β -elimination was successfully suppressed. The appearance of a new methine proton adjacent to the newly formed hydroxyl group confirms successful electrophilic trapping.

Step-by-step experimental workflow for the synthesis and trapping of the β-alkoxy Grignard reagent.

References

• 8-Bromo-1-octanol | 50816-19-8 - Benchchem. 2[2]

• Protecting Groups In Grignard Reactions - Master Organic Chemistry. 1[1]

• Protecting Groups For Alcohols - Chemistry Steps. 3[3]

• α-Arylsulfanyl-α-fluoro Carbenoids: Their Novel Chemistry and Synthetic Applications - ResearchGate. 5[5]

• cis-6-Chloro-2-hexene | CAS 62614-70-4 - Benchchem. 4[4]

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Application Note: Catalytic Conversion of 2-Bromo-1-hexanol to Diverse Functional Groups

Introduction

2-Bromo-1-hexanol is a versatile bifunctional molecule that serves as a valuable intermediate in organic synthesis.[1] Its structure contains two distinct reactive centers: a primary hydroxyl (-OH) group and a secondary bromo (-Br) group. This duality allows for a wide range of selective transformations, making it an ideal starting material for the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. This guide provides detailed protocols and mechanistic insights into the catalytic conversion of 2-bromo-1-hexanol into a variety of important functional groups, including aldehydes, carboxylic acids, ethers, amines, and nitriles. The methodologies presented focus on modern, efficient, and selective catalytic systems.

Diagram 1: Synthetic Pathways from 2-Bromo-1-hexanol

Caption: Overview of catalytic transformations of 2-bromo-1-hexanol.

Catalytic Oxidation of the Hydroxyl Group

The primary alcohol moiety of 2-bromo-1-hexanol can be selectively oxidized to yield either an aldehyde or a carboxylic acid, depending on the catalyst system and reaction conditions employed.

Selective Oxidation to 2-Bromohexanal

Stopping the oxidation at the aldehyde stage requires mild and selective catalysts to prevent over-oxidation to the carboxylic acid. TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) based catalytic systems are exceptionally effective for this purpose. The active catalytic species, the N-oxoammonium ion, is generated in situ by a stoichiometric co-oxidant like sodium hypochlorite (NaOCl).

Protocol 1: TEMPO-Catalyzed Oxidation to 2-Bromohexanal

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath, dissolve 2-bromo-1-hexanol (1.0 eq) in dichloromethane (DCM).

• Catalyst Addition: Add TEMPO (0.01 eq) and potassium bromide (KBr, 0.1 eq) in an aqueous solution of sodium bicarbonate (NaHCO₃). The bicarbonate maintains a slightly basic pH to prevent side reactions.

• Oxidation: Add an aqueous solution of sodium hypochlorite (NaOCl, ~1.1 eq) dropwise to the vigorously stirred biphasic mixture over 30 minutes, ensuring the temperature remains below 5 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to destroy excess oxidant. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude 2-bromohexanal[2][3] can be purified by flash column chromatography.

Parameter	Condition
Catalyst	TEMPO
Co-catalyst	KBr
Oxidant	NaOCl
Solvent	DCM / Water (biphasic)
Temperature	0-5 °C
Typical Yield	>90%

Oxidation to 2-Bromohexanoic Acid

For the synthesis of 2-bromohexanoic acid, stronger oxidizing conditions or catalysts that facilitate the oxidation of the intermediate aldehyde are required. Catalytic systems employing transition metals and molecular oxygen offer a green and efficient route.[4]

Protocol 2: Cobalt-Catalyzed Aerobic Oxidation

• Reaction Setup: To a pressure vessel, add 2-bromo-1-hexanol (1.0 eq), a cobalt(II) salt (e.g., Co(OAc)₂, 2 mol%), and N-hydroxyphthalimide (NHPI, 10 mol%) in acetic acid as the solvent.[5]

• Oxidation: Seal the vessel, pressurize with molecular oxygen (O₂, ~5 bar), and heat the mixture to 70-80 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS. The reaction typically takes 12-24 hours.

• Work-up: After cooling to room temperature, carefully vent the oxygen pressure. Dilute the reaction mixture with water and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous Na₂SO₄, and concentrate. The resulting carboxylic acid can be purified by recrystallization or chromatography.

Catalytic Etherification of the Hydroxyl Group

The direct dehydration of alcohols to form ethers is a synthetically useful, atom-economical reaction. Iron(III) salts have emerged as simple, inexpensive, and effective catalysts for this transformation.[6] The following protocol describes the self-condensation of 2-bromo-1-hexanol to form bis(2-bromohexyl) ether.

Protocol 3: Iron(III)-Catalyzed Synthesis of Symmetrical Ether

• Reaction Setup: In a round-bottom flask, dissolve 2-bromo-1-hexanol (1.0 eq) in a minimal amount of dichloromethane (DCM).

• Catalyst Addition: Add iron(III) triflate (Fe(OTf)₃, 5 mol%) and ammonium chloride (NH₄Cl, 5 mol%) to the solution at 0 °C.[6]

• Reaction: Allow the mixture to warm to room temperature and stir for 30-60 minutes. The reaction is typically rapid.

• Monitoring: Monitor the formation of the higher-boiling ether product by TLC.

• Work-up: Quench the reaction by adding water. Separate the organic layer, and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate. Purify the resulting symmetrical ether by column chromatography.

Catalytic Amination via "Hydrogen Borrowing"

The conversion of alcohols to amines is a cornerstone of pharmaceutical synthesis. The "hydrogen borrowing" (or reductive amination) methodology is an elegant and sustainable strategy that uses a transition metal catalyst to temporarily "borrow" hydrogen from the alcohol, enabling amine formation, and then returns the hydrogen in a final reduction step.[7][8] This process generates water as the only byproduct.

Diagram 2: "Hydrogen Borrowing" Catalytic Cycle for Amination

Caption: Mechanism of catalytic amination of an alcohol.

Protocol 4: Ruthenium-Catalyzed Reductive Amination

• Reaction Setup: In a pressure-rated vial, combine 2-bromo-1-hexanol (1.0 eq), a supported ruthenium catalyst (e.g., Ru/Al₂O₃, 5 mol%), and a solution of ammonia in methanol (7N, 5.0 eq).

• Reaction: Seal the vial tightly and heat to 120-140 °C for 24 hours. The reaction generates pressure, so appropriate safety precautions must be taken.

• Work-up: After cooling to room temperature, carefully vent the vial. Filter the reaction mixture to remove the heterogeneous catalyst and wash the catalyst with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by acid-base extraction or column chromatography to yield 2-bromohexan-1-amine.

Parameter	Condition
Catalyst	Supported Ru or Co[9]
Amine Source	Ammonia (for primary amine)
Solvent	Methanol or Toluene
Temperature	120-150 °C
Byproduct	Water

Catalytic Substitution of the Bromo Group

While the hydroxyl group offers many avenues for transformation, the secondary bromide is also a key reactive handle, allowing for nucleophilic substitution.

Phase-Transfer-Catalyzed Cyanation

The conversion of the alkyl bromide to a nitrile introduces a versatile cyano group, which can be further hydrolyzed to a carboxylic acid or reduced to an amine. Phase-transfer catalysis (PTC) is an effective method for reacting an aqueous nucleophile (cyanide) with an organic substrate.[10]

Protocol 5: Synthesis of 2-Hydroxyheptanenitrile

• Reaction Setup: Combine 2-bromo-1-hexanol (1.0 eq), sodium cyanide (NaCN, 1.5 eq), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 5 mol%) in a biphasic solvent system of toluene and water.

• Reaction: Heat the mixture to 80-90 °C and stir vigorously for 6-12 hours to ensure efficient mixing of the two phases.

• Monitoring: Follow the disappearance of the starting material by TLC or GC.

• Work-up: Cool the reaction mixture and separate the layers. Extract the aqueous layer with toluene. Caution: The aqueous layer contains unreacted cyanide and must be handled and disposed of according to safety protocols.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The product, 2-hydroxyheptanenitrile, can be purified via distillation or column chromatography.

Biocatalytic Intramolecular Cyclization

The presence of both a hydroxyl group and a halogen on adjacent carbons makes 2-bromo-1-hexanol an ideal substrate for intramolecular cyclization to form an epoxide. Halohydrin dehalogenases (HHDH) are enzymes that catalyze this transformation with high efficiency and stereoselectivity under mild, aqueous conditions.[11]

Protocol 6: Enzymatic Synthesis of 1,2-Epoxyhexane

• Reaction Setup: In a buffered aqueous solution (e.g., Tris-SO₄, pH 8.0), prepare a solution of 2-bromo-1-hexanol.

• Enzymatic Reaction: Add a purified halohydrin dehalogenase enzyme (or whole cells expressing the enzyme). The reaction proceeds via an intramolecular Sₙ2 reaction where the deprotonated hydroxyl group displaces the bromide.

• Monitoring: The reaction can be monitored by following the consumption of the substrate using GC or HPLC.

• Work-up: Once the reaction is complete, the epoxide product can be extracted from the aqueous medium using an organic solvent like ethyl acetate.

• Purification: The extracted product can be purified by removing the solvent under reduced pressure. The mild conditions often lead to a very clean product requiring minimal purification.

Conclusion

2-Bromo-1-hexanol is a highly adaptable synthetic building block. This guide demonstrates that through the careful selection of modern catalytic methods—spanning organocatalysis, transition metal catalysis, and biocatalysis—both the hydroxyl and bromo functionalities can be selectively and efficiently transformed. These protocols provide researchers and drug development professionals with a robust toolkit for accessing a wide array of valuable downstream products from a single, readily available starting material.

References

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• Université de Lille. (n.d.). Development of novel catalysts for selective amination of alcohols. Available at: [Link]

• University of Groningen. (n.d.). Catalytic Oxidations with Molecular Oxygen. Available at: [Link]

• National Center for Biotechnology Information. (2015). Amination of ω-Functionalized Aliphatic Primary Alcohols by a Biocatalytic Oxidation–Transamination Cascade. ChemCatChem. Available at: [Link]

• MDPI. (2023). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Catalysts. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2-Bromo-1-Hexanol

Welcome to the technical support center for the synthesis of 2-bromo-1-hexanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we provide in-depth, field-proven insights in a question-and-answer format to help you troubleshoot low conversion rates and other experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 2-bromo-1-hexanol?

There are two primary, and several other, synthetic strategies to produce 2-bromo-1-hexanol, each with its own set of advantages and potential pitfalls:

• From 1-Hexene: This method involves the formation of a halohydrin from the corresponding alkene. A common reagent for this transformation is N-Bromosuccinimide (NBS) in an aqueous solvent like DMSO or aqueous THF. This reaction proceeds via an electrophilic addition mechanism involving a bromonium ion intermediate.[1]

• From 1,2-Hexanediol: This route involves the selective monobromination of a vicinal diol. Reagents like hydrobromic acid (HBr) can be used, but careful control of reaction conditions is crucial to prevent the formation of the dibrominated byproduct.[2][3]

• Using Triphenylphosphine and a Bromine Source: A combination of triphenylphosphine (PPh₃) and a bromine source like N-bromosuccinimide (NBS) or carbon tetrabromide (CBr₄) can convert the primary alcohol of a diol to a bromide. This method is often mild and can offer high yields.[4][5]

Q2: What is the expected regioselectivity when synthesizing 2-bromo-1-hexanol from 1-hexene?

The reaction of 1-hexene with a bromine source in the presence of a nucleophile (like water) to form a halohydrin is expected to yield 1-bromo-2-hexanol as the major product, not 2-bromo-1-hexanol. This is due to the anti-Markovnikov addition of the hydroxyl group to the more substituted carbon of the alkene. However, direct hydrobromination of 1-hexene with HBr follows Markovnikov's rule, leading to 2-bromohexane as the major product.[6] To obtain 2-bromo-1-hexanol from an alkene, a different starting material, such as an allylic alcohol, would be required.

Q3: Why is temperature control important in these reactions?

Temperature significantly influences reaction rates and the formation of side products.[7] For instance, in the bromination of diols, higher temperatures can lead to the formation of undesired byproducts or decomposition of reagents. Conversely, some reactions may require heating to proceed at a reasonable rate. It is crucial to follow the recommended temperature for a specific protocol to achieve optimal results.

Troubleshooting Low Conversion Rates

Low conversion of your starting material is a common issue. The following sections address specific scenarios and provide actionable solutions.

Issue 1: Starting Material Remains Unchanged After Reaction with NBS and PPh₃

Potential Cause: Incomplete activation of the alcohol or degradation of reagents. The combination of triphenylphosphine (PPh₃) and N-bromosuccinimide (NBS) is a powerful system for converting alcohols to alkyl bromides.[4][8] However, its efficacy is highly dependent on the quality of the reagents and the reaction conditions.

Troubleshooting Steps:

• Reagent Purity: Ensure that both the triphenylphosphine and NBS are pure and dry. It is recommended to recrystallize both reagents before use to achieve the most efficient halogenation.[4]

• Anhydrous Conditions: The reaction is sensitive to moisture. Use an anhydrous solvent, such as DMF, and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[4]

• Order of Addition: The order in which reagents are added can be critical. Typically, a solution of the alcohol and triphenylphosphine is prepared first, followed by the portion-wise addition of NBS at a controlled temperature (often 0 °C to room temperature).[4]

• Reaction Time and Temperature: While some reactions proceed quickly, others may require several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, a modest increase in temperature may be beneficial, but be cautious of potential side reactions.[9]

Experimental Protocol: Bromination of 1,2-Hexanediol using PPh₃/NBS

Reagent	Molar Eq.
1,2-Hexanediol	1.0
Triphenylphosphine	1.1
N-Bromosuccinimide	1.1
Anhydrous DMF	-

Procedure:

• Under an inert atmosphere, dissolve 1,2-hexanediol and triphenylphosphine in anhydrous DMF in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide in portions, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure and purify the crude product by column chromatography.

Issue 2: Low Yield When Using Hydrobromic Acid with 1,2-Hexanediol

Potential Cause: Formation of byproducts such as 1,6-dibromohexane and polymeric materials.[2][5] The reaction of diols with HBr can be difficult to control, leading to over-bromination or side reactions.

Troubleshooting Steps:

• Stoichiometry: Carefully control the stoichiometry of HBr. Using a slight excess (e.g., 1.1-1.2 equivalents) can help drive the reaction to completion, but a large excess will favor the formation of the dibrominated product.[10]

• Azeotropic Removal of Water: The reaction produces water, which can inhibit the forward reaction. Using a Dean-Stark apparatus with a solvent like toluene to azeotropically remove water can improve the yield.[3][10]

• Reaction Time and Temperature: Refluxing for an extended period (e.g., 18-24 hours) is often necessary.[3] Monitor the reaction to avoid unnecessary heating that could lead to decomposition.

• Workup Procedure: A thorough workup is essential to remove unreacted HBr and byproducts. Washing with a saturated sodium bicarbonate solution will neutralize the acid.[3]

Experimental Workflow: Monobromination of 1,2-Hexanediol

Caption: Workflow for the synthesis of 2-bromo-1-hexanol from 1,2-hexanediol.

Issue 3: Formation of a Significant Amount of 1-Bromohexane as a Side Product

Potential Cause: This is a common issue when starting from 1-hexene and attempting to synthesize 1-bromo-2-hexanol.[11] The formation of 1-bromohexane suggests a competing reaction pathway.

Troubleshooting Steps:

• Re-evaluate the Starting Material and Reagents: If your goal is 2-bromo-1-hexanol, starting from 1-hexene may not be the most direct route. Consider starting with 1,2-hexanediol.

• Control of Reaction Conditions: If using 1-hexene is necessary, ensure that the conditions favor halohydrin formation over hydrobromination. This typically means using an aqueous solvent system and a bromine source like NBS.[1] The presence of peroxides with HBr can lead to anti-Markovnikov addition of bromine, but this would yield 1-bromohexane, not 2-bromo-1-hexanol.[12]

Data Summary and Comparison

Synthesis Method	Starting Material	Key Reagents	Common Issues
Halohydrin Formation	1-Hexene	NBS, H₂O	Incorrect regioselectivity for 2-bromo-1-hexanol
Monobromination	1,2-Hexanediol	HBr	Over-bromination, polymer formation
Appel-type Reaction	1,2-Hexanediol	PPh₃, NBS/CBr₄	Reagent purity, anhydrous conditions required

Concluding Remarks

Optimizing the synthesis of 2-bromo-1-hexanol requires careful consideration of the starting material, reagents, and reaction conditions. Low conversion rates can often be traced back to issues with reagent purity, moisture, or improper control of stoichiometry and temperature. By systematically troubleshooting these factors and utilizing the appropriate analytical techniques to monitor reaction progress, researchers can significantly improve the yield and purity of their desired product. For complex optimization problems, Design of Experiments (DoE) can be a powerful statistical tool to efficiently explore the reaction parameter space.[13]

References

• Chemistry LibreTexts. (2024, September 22). 8.5: Hydration of Alkenes - Addition of H₂O by Hydroboration. Retrieved from [Link]

• Constantieux, T., & Buono, G. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Homework.Study.com. (n.d.). Write the reaction for the addition of HBr to 1-hexene. Retrieved from [Link]

• Kress, K. C., Kaller, M., Axenov, K. V., Tussetschläger, S., & Laschat, S. (2012). Preparation of 6-bromo-1-hexanol. Beilstein Journal of Organic Chemistry, 8, 371-378.

• PRISM BioLab. (2023, November 15). Reaction Conditions Optimization: The Current State. Retrieved from [Link]

• PubChem. (n.d.). 1-Hexanol, 2-bromo-. Retrieved from [Link]

• R. K. Rasayan Journal of Chemistry. (n.d.). triphenyl phosphine-n-bromosuccinamide(tpp- nbs) mediated rapid one-pot direct. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Conditions for the Reaction of 2-Bromo. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Sciencemadness.org. (2008, September 22). 6-Bromo-1-hexanol synthesis. Retrieved from [Link]

• The Knowles Group. (2025, May 3). Strategies for Reaction Optimization. Retrieved from [Link]

• Wiley Online Library. (n.d.). Triphenylphosphine–N- Bromosuccinimide Original Commentary. Retrieved from [Link]

• YouTube. (2020, July 4). Alkene + HBR + ROOR - Reaction Mechanism. Retrieved from [Link]

• YouTube. (2018, April 27). Hydroboration - Oxidation Reaction Mechanism. Retrieved from [Link]

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Technical Support Center: Preventing Di-Bromo Byproducts in Bromination Workflows

Welcome to the Application Support Center. As researchers and drug development professionals, achieving precise monobromination is a critical prerequisite for downstream cross-coupling reactions and active pharmaceutical ingredient (API) synthesis. Over-bromination (the formation of di- or poly-brominated species) not only diminishes the yield of the target electrophile but also severely complicates purification, as mono- and di-bromo species often co-elute.

This guide provides an authoritative, causality-driven framework to troubleshoot and eliminate di-bromo byproducts in both electrophilic aromatic substitutions and free-radical benzylic brominations.

Mechanistic Overview: The Kinetics of Over-Bromination

The formation of di-bromo byproducts is fundamentally a kinetic challenge. Once the first bromine atom is installed, the substrate's reactivity profile shifts. In benzylic radical bromination , the mono-bromo product can undergo a second hydrogen abstraction if the localized concentration of the brominating radical is too high. In electrophilic aromatic substitution (EAS) , highly activated rings (e.g., phenols and anilines) remain sufficiently nucleophilic after the first bromination to rapidly attack a second bromonium ion.

Mechanistic divergence in bromination leading to mono- vs. di-bromo products.

Troubleshooting Guide & FAQs

Q1: I am performing a Wohl-Ziegler benzylic bromination using NBS, but I consistently observe 15-20% of the di-bromo byproduct. How can I suppress this?

Application Scientist Insight: The Wohl-Ziegler reaction relies on maintaining an extremely low, steady-state concentration of molecular bromine ( Br2​ ). When N-Bromosuccinimide (NBS) is highly soluble in your chosen solvent, or if you add it all at once, the localized concentration of Br2​ spikes, driving the reaction toward di-bromination [1].

• Causality & Solution: Switch to a solvent where NBS is only sparingly soluble, such as carbon tetrachloride ( CCl4​ ) or safer modern alternatives like fluorobenzene or acetonitrile. This ensures the suspended NBS acts as a slow-release reservoir for Br2​ . Furthermore, strict stoichiometric control (1.0 to 1.05 equivalents of NBS) is non-negotiable. Ensure vigorous stirring to prevent localized reagent pooling.

Q2: When brominating phenols and anilines, molecular bromine ( Br2​ ) yields a complex mixture of poly-brominated and oxidized products. What is the most reliable method for selective monobromination?

Application Scientist Insight: Phenols and anilines possess highly electron-rich aromatic rings. Molecular bromine is simply too aggressive (high electrophilicity) for these substrates, easily overcoming the slight deactivation provided by the first halogenation.

• Causality & Solution: You must attenuate the electrophilicity of the brominating agent. Using mild, solid-state, or heterogeneous reagents is the gold standard. For instance, N-Bromosaccharin (NBSac) catalyzed by tungstophosphoric acid provides rapid, excellent regioselective monobromination [2]. Alternatively, utilizing a KBr and ZnAl– BrO3−​ –Layered Double Hydroxides (LDHs) system allows for highly controlled, para-selective monobromination by slowly generating the active brominating species in situ under mild conditions [3].

Q3: We are scaling up an aromatic bromination and struggling with localized concentration gradients causing di-bromination in batch reactors. What engineering controls can we implement?

Application Scientist Insight: In batch reactors, poor mixing at the point of reagent addition creates zones of high brominating agent concentration. The substrate in these zones rapidly di-brominates before the reagent can disperse evenly throughout the vessel.

• Causality & Solution: Transitioning to continuous flow chemistry is highly effective. By generating the hazardous brominating species (like HOBr or Br2​ ) in situ (e.g., reacting NaOCl with HBr ) within a microreactor, you achieve instantaneous mixing and precise control over residence time [4]. This prevents the mono-bromo product from lingering in a bromine-rich environment, significantly enhancing selectivity and safety.

Troubleshooting workflow for identifying and mitigating di-bromination.

Quantitative Data: Reagent Selectivity Comparison

The choice of brominating agent directly dictates the ratio of mono- to di-brominated products. The table below summarizes the expected selectivity profiles based on empirical data [2][3][5].

Brominating Agent	Substrate Type	Typical Monobromination Yield	Di-bromo Byproduct	Reaction Condition
Molecular Br2​	Phenols / Anilines	< 40% (Mixture)	> 50% (Polybromination)	Batch, RT
NBS (Batch, Soluble)	Benzylic Alkyls	70 - 80%	15 - 20%	Reflux, Initiator
NBS (Suspension)	Benzylic Alkyls	85 - 95%	< 5%	Reflux, Low solubility solvent
N-Bromosaccharin	Phenols / Anilines	85 - 98%	< 2%	Tungstophosphoric acid cat., 0°C
KBr / ZnAl– BrO3−​	Phenols	> 90% (Para-selective)	Trace	Mild, Aqueous/Heterogeneous
in situ Br2​ (Flow)	Aromatics/Alkenes	83 - 97%	< 1%	Continuous flow, 2.5 min residence

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and trust in your workflows, utilize the following self-validating protocols designed to inherently restrict over-bromination.

Protocol A: Selective Benzylic Monobromination (Modified Wohl-Ziegler)

This protocol uses solvent-mediated concentration control to prevent di-bromination.

• Preparation: In an oven-dried, round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of the methyl-aromatic substrate in anhydrous acetonitrile or CCl4​ (approx. 10 mL/gram of substrate).

• Reagent Addition: Add exactly 1.02 equivalents of recrystallized N-Bromosuccinimide (NBS). Self-Validation Check: The NBS should remain largely suspended, not fully dissolved.

• Initiation: Add 0.05 equivalents of Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide.

• Reaction: Heat the mixture to a gentle reflux under an inert argon atmosphere. Stir vigorously for 2-4 hours.

• Termination & Workup: Cool the reaction to 0°C. The byproduct (succinimide) will precipitate out of solution. Filter the solid succinimide, concentrate the filtrate under reduced pressure, and purify via recrystallization (e.g., from ethyl acetate/hexanes) to isolate the pure monobromo product.

Protocol B: Regioselective Aromatic Monobromination of Phenols

This protocol utilizes a heterogeneous catalyst to attenuate electrophilicity.

• Preparation: Dissolve 1.0 mmol of the phenol derivative in 5 mL of CH3​CN and cool the solution to 0°C in an ice bath.

• Catalyst Addition: Add 0.4 mol % of tungstophosphoric acid ( H3​PW12​O40​ ) to the stirring solution.

• Bromination: Slowly add 1.0 mmol of N-Bromosaccharin (NBSac) in small portions over 10 minutes to prevent thermal spiking.

• Monitoring: Stir at 0°C and monitor via TLC. The reaction typically reaches completion within 15-30 minutes. Self-Validation Check: The rapid conversion at 0°C ensures kinetic trapping of the mono-bromo species before di-bromination can occur.

• Workup: Evaporate the solvent, and subject the crude mixture to short-path silica gel column chromatography (n-hexane–EtOAc) to yield the strictly monobrominated product.

References

• Efficient, Rapid, and Regioselective Bromination of Phenols and Anilines with N-Bromosaccharin Using Tungstophosphoric Acid as a Heterogeneous Recyclable Catalyst. Synthetic Communications (Taylor & Francis). Available at:[Link]

• Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. Molecules (NCBI/PMC). Available at:[Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules (NCBI/PMC). Available at:[Link]

• Use of Sodium Bromate for Aromatic Bromination: Research and Development. Organic Process Research & Development (ACS Publications). Available at:[Link]

How to remove unreacted 1-hexene from a 2-bromo-1-hexanol mixture

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting protocols and frequently asked questions for the effective removal of unreacted 1-hexene from a 2-bromo-1-hexanol reaction mixture. The following sections detail the underlying principles and step-by-step methodologies for achieving high-purity product, tailored to various experimental scales and purity requirements.

Overview of the Separation Challenge

The synthesis of 2-bromo-1-hexanol from 1-hexene, typically via the addition of a bromine and hydroxyl group across the double bond (e.g., using N-Bromosuccinimide in an aqueous solvent), often results in a crude mixture containing the desired product, unreacted starting material, and potential side products. The primary challenge lies in separating the polar, high-boiling point 2-bromo-1-hexanol from the non-polar, volatile 1-hexene. The significant differences in their physical properties, however, allow for several effective purification strategies.

A summary of the key physical properties is essential for designing an appropriate separation protocol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Water Solubility
1-Hexene	C₆H₁₂	84.16	~63 °C[1][2][3]	~0.673[4]	Insoluble/Slightly Soluble[5][6][7]
2-Bromo-1-hexanol	C₆H₁₃BrO	181.07[8]	Significantly Higher (Est. >180°C at atm. pressure)	~1.3-1.4 (Est.)	Moderately Soluble

Frequently Asked Questions (FAQs)

Q1: Why is there still unreacted 1-hexene in my reaction mixture?

A: The presence of unreacted starting material is common and can be attributed to several factors:

• Incomplete Reaction: The reaction may not have proceeded to 100% completion. This can be due to insufficient reaction time, non-optimal temperature, or deactivation of the reagent.

• Stoichiometry: If 1-hexene was used as the limiting reagent, its presence indicates an incomplete reaction. Often, an excess of the alkene is used to ensure the more valuable reagent is fully consumed, necessitating a post-reaction purification step.

Q2: What is the quickest method to remove the bulk of the 1-hexene?

A: For a rapid, initial cleanup, Simple Distillation or Rotary Evaporation under reduced pressure is highly effective. Given the large difference in boiling points (>100 °C), the volatile 1-hexene can be easily removed, leaving the crude 2-bromo-1-hexanol behind for further purification if needed.

Q3: How can I achieve the highest possible purity for my 2-bromo-1-hexanol?

A: For analytical-grade purity, Flash Column Chromatography is the most reliable method. It excels at separating compounds with different polarities, effectively removing non-polar 1-hexene and closely related, isomeric byproducts from the more polar 2-bromo-1-hexanol.

Q4: I noticed a yellow or brown tint in my crude product. What is it?

A: A yellow or brown color often indicates the presence of elemental bromine (Br₂), which can be a byproduct of reactions involving N-bromosuccinimide (NBS). This can be easily removed by washing the organic mixture with a mild reducing agent solution, such as aqueous sodium bisulfite or sodium thiosulfate, during a liquid-liquid extraction workup.[9]

Q5: Are there any azeotropes to be concerned about during distillation?

A: An azeotrope is a mixture that boils at a constant temperature, making separation by distillation difficult.[10] While 1-hexene can form azeotropes with some solvents, it is not expected to form a minimum-boiling azeotrope with the much higher-boiling 2-bromo-1-hexanol that would impede their separation.[11][12] However, if other solvents are present from the reaction, their azeotropic behavior should be considered.

Troubleshooting and Purification Guides

Based on your experimental needs—scale, desired purity, and available equipment—you can select the most appropriate purification strategy.

Sources

• 1. 1-Hexene - Wikipedia [en.wikipedia.org]
• 2. sasoltechdata.com [sasoltechdata.com]
• 3. 1-Hexene CAS#: 592-41-6 [m.chemicalbook.com]
• 4. 1-hexene [sirloong.com]
• 5. 1-Hexene | C6H12 | CID 11597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. qchem.com.qa [qchem.com.qa]
• 8. 1-Hexanol, 2-bromo- | C6H13BrO | CID 10943073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. azeotrope [chemeurope.com]
• 11. is.muni.cz [is.muni.cz]
• 12. Azeotrope tables - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Reagent Solubility in 2-Bromohexan-1-ol Reactions

Welcome to the Application Support Knowledge Base. As a Senior Application Scientist, I frequently consult with researchers scaling up or optimizing reactions involving bifunctional alkyl halides like 2-bromohexan-1-ol. A pervasive thermodynamic wall in these workflows is the solubility mismatch between the lipophilic organic substrate and the polar inorganic reagents (e.g., NaN₃, K₂CO₃) required for substitution or etherification.

This guide synthesizes field-proven methodologies to bypass these phase barriers without compromising reaction kinetics, chemoselectivity, or safety.

Part 1: The Mechanistic Root of Phase Barriers

2-Bromohexan-1-ol presents a unique challenge: it possesses a polar hydroxyl head and a lipophilic brominated tail. While the monomer dissolves readily in mid-polarity solvents (DCM, THF, EtOAc), the inorganic salts required for Williamson etherification or S_N2 azidation do not. This creates a heterogeneous mixture where the reaction only occurs at the microscopic phase boundary. The resulting kinetic starvation leads to stalled reactions, unreacted starting material, and an increased probability of side reactions (such as E2 elimination or intramolecular cyclization).

Overcoming this requires manipulating the phase boundary using Phase Transfer Catalysis (PTC) or precisely engineered co-solvent systems.

Part 2: Frequently Asked Questions (FAQs)

Q1: My Williamson ether synthesis using 2-bromohexan-1-ol and K₂CO₃ in acetone is stalling at 30% conversion. How do I force it to completion? A1: The stalling is a classic symptom of base insolubility. K₂CO₃ is practically insoluble in acetone, meaning your deprotonation rate is severely limited by the surface area of the solid base. To solve this, introduce a crown ether, specifically 18-crown-6. The crown ether chelates the potassium cation, dragging the reactive carbonate/phenoxide anion into the organic phase as a "naked," highly nucleophilic anion [2]. Alternatively, switch to a polar aprotic solvent like DMF, though this complicates downstream aqueous workup [4].

Q2: I am trying to synthesize 2-azidohexan-1-ol via nucleophilic substitution with sodium azide (NaN₃). Can I avoid using boiling DMF? A2: Yes. Boiling DMF poses severe safety risks with azides and is notoriously difficult to remove. Instead, utilize a liquid-liquid biphasic system (Water/DCM) coupled with a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB). TBAB forms a lipophilic ion pair with the azide anion, shuttling it across the phase boundary into the DCM layer where it rapidly undergoes S_N2 displacement with 2-bromohexan-1-ol [1, 3].

Q3: When attempting an etherification on the primary alcohol of 2-bromohexan-1-ol using NaH, I mostly get a volatile byproduct instead of my target ether. What is happening? A3: You are observing kinetically favored intramolecular cyclization. 2-Bromohexan-1-ol contains both a nucleophile (the alkoxide, once deprotonated) and a leaving group (bromide) on adjacent carbons. Strong bases like NaH rapidly deprotonate the primary alcohol, triggering an intramolecular S_N2 attack that ejects the bromide to form 1,2-epoxyhexane (a volatile epoxide). To prevent this, you must either protect the alcohol first or use milder bases (like K₂CO₃ with a crown ether) and ensure the intermolecular nucleophile is highly reactive and present in large excess.

Part 3: Quantitative Data & Reagent Selection Matrix

Selecting the correct solubility modifier is critical for reaction success. Use the table below to match your reaction conditions with the optimal phase transfer catalyst.

Phase Transfer Catalyst	Optimal Target Cation/Anion	Best Solvent System	Typical Loading (mol %)	Relative Cost / Downstream Removal
18-Crown-6	K⁺, Rb⁺	Acetone, THF, Toluene	5 - 10%	High / Multiple Water Washes
15-Crown-5	Na⁺	Acetone, THF, Toluene	5 - 10%	High / Multiple Water Washes
TBAB	N₃⁻, CN⁻, Br⁻, OH⁻	Water / DCM (Biphasic)	1 - 5%	Low / Simple Aqueous Extraction
Aliquat 336	Highly lipophilic anions	Water / Toluene	1 - 5%	Low / Silica Gel Chromatography

Part 4: Self-Validating Experimental Protocols

Protocol A: Biphasic Azidation of 2-Bromohexan-1-ol (TBAB Catalyzed)

This protocol utilizes a liquid-liquid biphasic system to overcome the insolubility of NaN₃ in organic solvents.

• Organic Phase Preparation: Dissolve 2-bromohexan-1-ol (1.0 eq, 10 mmol) in 20 mL of dichloromethane (DCM).

• Aqueous Phase Preparation: In a separate flask, dissolve NaN₃ (1.5 eq, 15 mmol) and TBAB (0.05 eq, 0.5 mmol) in 20 mL of deionized water.

• Biphasic Mixing: Combine the two phases in a round-bottom flask. Stir vigorously (≥800 rpm) at room temperature for 12 hours.

  • Self-Validation Checkpoint: The mixture must form a cloudy, uniform emulsion. If distinct phase separation is visible during stirring, the agitation is insufficient, and the reaction will stall.

• Workup: Halt stirring and allow the phases to separate. Extract the aqueous layer with DCM (2 x 10 mL). Wash the combined organic layers with water (3 x 20 mL) to remove residual TBAB and unreacted azide.

  • Self-Validation Checkpoint: Evaporate a small aliquot of the organic layer and run an IR spectrum. A strong, sharp peak at ~2100 cm⁻¹ confirms the successful integration of the azide group.

Protocol B: Williamson Etherification (Crown Ether Assisted)

This protocol uses a solid-liquid monophasic system to drive the reaction of poorly soluble K₂CO₃.

• Alkoxide Formation: To a flame-dried flask under inert atmosphere, add the target phenol/alcohol (1.0 eq), finely powdered anhydrous K₂CO₃ (2.0 eq), and 18-crown-6 (0.1 eq) in anhydrous THF (0.5 M).

• Pre-activation: Stir at room temperature for 30 minutes to pre-form the reactive phenoxide/alkoxide complex.

• Substrate Addition: Add 2-bromohexan-1-ol (1.2 eq) dropwise via syringe. Heat the reaction to a gentle reflux (65 °C) for 12 hours.

• Workup: Cool to room temperature and quench with saturated aqueous NH₄Cl. Extract with EtOAc.

  • Self-Validation Checkpoint: If TLC indicates massive amounts of unreacted 2-bromohexan-1-ol, verify the anhydrous nature of your K₂CO₃. Water strongly hydrates the potassium base, effectively neutralizing the chelating power of the crown ether and crashing the reaction rate.

Part 5: Visualizing the Workflow

The following diagram illustrates the mechanistic pathway by which Phase Transfer Catalysts break the thermodynamic solubility barrier, allowing inorganic salts to react with lipophilic substrates like 2-bromohexan-1-ol.

Mechanistic workflow of phase transfer catalysis overcoming solubility barriers.

References

• An Optimized Process to 10-Bromo-1-decanol Organic Process Research & Development (ACS Publications)[Link][1]

• Solid phase synthesis and purification of 5'-mercaptoalkylated oligonucleotides Bioorganic & Medicinal Chemistry Letters (Pergamon/Elsevier)[Link][2]

• A click-based modular approach to introduction of peroxides onto molecules and nanostructures Organic & Biomolecular Chemistry (RSC Publishing)[Link][3]

• N-Alkylated Iminosugar Based Ligands: Synthesis and Inhibition of Human Lysosomal β-Glucocerebrosidase Molecules (MDPI)[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cs.unc.edu [cs.unc.edu]
• 3. A click-based modular approach to introduction of peroxides onto molecules and nanostructures - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09088C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

Process R&D Support Center: Scale-Up of 2-Bromo-1-hexanol Synthesis

Welcome to the Technical Support Center for process chemists and drug development professionals. This hub provides comprehensive troubleshooting, validated protocols, and mechanistic insights for scaling the synthesis of 2-bromo-1-hexanol from the bench to the pilot plant.

Strategic Route Selection & Process Workflow

At the laboratory scale, chemists often attempt to synthesize bromohydrins via the direct bromohydrination of alkenes using N-bromosuccinimide (NBS) and water. However, applying this to 1-hexene is fundamentally flawed for synthesizing 2-bromo-1-hexanol. The intermediate bromonium ion is opened by water at the more substituted carbon (Markovnikov addition), yielding predominantly the undesired regioisomer, 1-bromo-2-hexanol [1].

To achieve >99% regioselectivity for the target 2-bromo isomer, our validated pilot-scale process abandons the alkene route. Instead, we utilize a highly scalable two-step sequence: the alpha-bromination of hexanal to form 2-bromohexanal [2], followed by the chemoselective reduction of the aldehyde using sodium borohydride (NaBH₄) [3].

Figure 1: Two-step scalable synthesis workflow for 2-bromo-1-hexanol from hexanal.

Validated Pilot Plant Methodology

This protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the defined In-Process Controls (IPCs) are met.

Phase 1: Alpha-Bromination of Hexanal

• Reactor Preparation: Charge a 50 L glass-lined reactor (Reactor 1) with hexanal (1.0 eq) and methyl tert-butyl ether (MTBE, 10 volumes).

• Cooling: Engage the jacket cooling system to bring the internal temperature ( Tint​ ) to 0 °C.

• Bromine Dosing: Slowly dose elemental bromine (Br₂, 1.05 eq) via a metering pump. Causality: The reaction generates stoichiometric HBr gas. The dosing rate must be interlocked with the caustic scrubber's capacity (15% NaOH) to prevent system overpressurization. Maintain Tint​ < 5 °C.

• Reaction & IPC 1: Stir for 2 hours. Self-Validation: Sample the organic phase for GC-FID analysis. The reaction is complete only when the hexanal peak area is <1.0% and 2-bromohexanal is >95%.

• Quench: Add 10% aqueous sodium thiosulfate to neutralize unreacted bromine. Separate the phases and retain the organic layer.

Phase 2: Chemoselective Reduction

• Solvent Swap: Transfer the organic phase to Reactor 2. Perform a vacuum distillation to swap MTBE for anhydrous ethanol (8 volumes).

• Cooling: Chill the solution to -5 °C.

• Reduction: Dissolve NaBH₄ (0.35 eq) in a stabilizing 0.1 M NaOH solution. Dose this solution into the reactor over 4 hours. Causality: NaBH₄ reduction is highly exothermic. Continuous dosing prevents thermal runaway, which would degrade the heat-sensitive bromoaldehyde [4].

• Quench & IPC 2: Carefully quench with cold 1M HCl. Self-Validation: Verify the aqueous phase pH using a calibrated probe. It must read between 6.5 and 7.0. (See FAQ #1 for the causality behind this strict pH limit).

• Isolation: Extract with MTBE, dry over Na₂SO₄, and concentrate. Purify via high-vacuum short-path distillation (0.5 mbar, pot temp < 80 °C) to isolate pure 2-bromo-1-hexanol.

Scale-Up Metrics: Lab vs. Pilot Plant

Parameter	Lab Scale (100 g)	Pilot Plant (10 kg)	Causality / Scale-Up Engineering Note
Bromination Temp	0 to 5 °C	-5 to 0 °C	Lower surface-area-to-volume ratio at scale requires a colder jacket to maintain the same internal reaction temperature.
NaBH₄ Dosing Time	30 minutes	4 to 6 hours	Strict exotherm control is required to prevent thermal runaway and subsequent epoxide formation.
Quench pH Limit	6.5 – 7.0	6.5 – 7.0	Strict pH control prevents base-catalyzed intramolecular cyclization of the intermediate alkoxide.
Distillation Pressure	10 mbar	0.5 mbar	Lowering pressure at scale reduces the required pot temperature, avoiding thermal dehydrobromination.
Overall Yield	85%	78%	Slight yield attrition at scale is expected due to mass transfer limitations and distillation column hold-up.

Troubleshooting & FAQs

Q1: Why is my pilot batch containing significant amounts of 1,2-epoxyhexane? A: This is a classic scale-up failure caused by poor thermal management or improper quench pH. During the NaBH₄ reduction, the intermediate formed is a 2-bromoalkoxide. Alkoxides are strong nucleophiles. If the temperature exceeds 5 °C, or if the quench leaves the aqueous layer too alkaline (pH > 7.5), the alkoxide oxygen will attack the adjacent carbon bearing the bromine atom via an intramolecular SN​2 mechanism. This displaces the bromide leaving group and forms the three-membered oxirane ring (1,2-epoxyhexane). Ensure strict temperature control and buffer the quench to a neutral pH immediately.

Q2: Can we use the bromohydrination of 1-hexene instead to save a step? A: No. While direct bromohydrination of 1-hexene is a single step, it is highly regioselective for the wrong isomer. Because water attacks the more substituted carbon of the intermediate bromonium ion, the reaction yields predominantly 1-bromo-2-hexanol [1]. The two-step hexanal route is mandatory to guarantee >99% regioselectivity for 2-bromo-1-hexanol.

Q3: Why use MTBE instead of Dichloromethane (DCM) for the bromination step? A: While DCM is standard in laboratory-scale brominations, it poses severe environmental, health, and safety (EHS) challenges at the pilot scale, including high disposal costs and regulatory restrictions. MTBE is a scalable, less toxic alternative that provides excellent solubility for both the bromine and the aldehyde, while also facilitating a much cleaner phase separation during the aqueous thiosulfate quench.

Q4: We are seeing unreacted 2-bromohexanal after the NaBH₄ addition. Should we add more reducing agent? A: Do not blindly add more NaBH₄. First, check the water content of your ethanol solvent. Excess moisture will rapidly hydrolyze the NaBH₄, consuming the reagent before it can reduce the aldehyde. If IPC 1 shows incomplete conversion, verify the solvent's Karl Fischer (KF) water content (<0.1% required) before dosing an additional 0.05 eq of NaBH₄.

References

• Title: Tetrabutylphosphonium Bromide Catalyzed Dehydration of Diols to Dienes and Its Application in the Biobased Production of Butadiene Source: ACS Publications URL: [Link]

• Title: Product Class 4: 2-Heteroatom-Substituted Aldehydes and Sugar Aldehydes Source: Thieme-Connect URL: [Link]

Technical Support Center: Method Refinement for the Selective Bromination of 1-Hexene

Welcome to the technical support center for the selective bromination of 1-hexene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource to bridge the gap between theoretical knowledge and practical application, ensuring your experiments are both successful and reproducible.

Introduction: The Challenge of Selectivity

The bromination of 1-hexene is a fundamental transformation in organic synthesis. However, achieving high selectivity for a specific constitutional isomer can be challenging due to the potential for multiple reaction pathways. The primary products of interest are typically 1,2-dibromohexane (from electrophilic addition) and 3-bromo-1-hexene (from allylic bromination). This guide will help you navigate the nuances of these reactions to achieve your desired outcome.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Electrophilic Addition (Formation of 1,2-dibromohexane)

Question 1: My reaction with Br₂ in an inert solvent is giving low yields of 1,2-dibromohexane and a complex mixture of byproducts. What's going wrong?

Answer: This is a common issue often stemming from uncontrolled reaction conditions or impurities. Here’s a breakdown of potential causes and solutions:

• Radical Side Reactions: While the reaction of an alkene with bromine is classically an electrophilic addition, light can initiate a competing radical pathway, leading to a mixture of products.

  • Solution: Conduct the reaction in the dark, or in a flask wrapped in aluminum foil, to minimize photo-initiation of bromine radicals.[1]

• Solvent Effects: The choice of solvent is critical. While non-polar solvents like carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂) are standard, their purity is paramount.[2]

  • Solution: Ensure you are using a dry, inert solvent. Traces of water or other nucleophiles can lead to the formation of bromohydrins or other undesired products.[3][4]

• Reaction Stoichiometry and Control: Adding the bromine too quickly can lead to localized high concentrations, promoting side reactions.[5]

  • Solution: Add the bromine solution dropwise to the solution of 1-hexene with efficient stirring.[5] This maintains a low concentration of bromine and helps to control the exothermicity of the reaction.

Question 2: I'm observing the formation of a bromoether or bromoalcohol alongside my desired 1,2-dibromohexane. Why is this happening?

Answer: The formation of these products indicates the presence of a nucleophilic solvent or impurity that is competing with the bromide ion to attack the bromonium ion intermediate.

• Mechanism Insight: The electrophilic addition of bromine to an alkene proceeds through a cyclic bromonium ion intermediate.[4][6][7] This intermediate is then attacked by a nucleophile. In the absence of other nucleophiles, the bromide ion (Br⁻) attacks to give the dibromo product.

• Troubleshooting:

  • Check Your Solvent: If you are using a solvent that can act as a nucleophile, such as an alcohol or water, it can intercept the bromonium ion.[4]

  • Purify Your Reagents: Ensure your 1-hexene and solvent are free from water or alcohol contamination. Using freshly distilled reagents is recommended.

Workflow for Electrophilic Bromination of 1-Hexene

Caption: A typical experimental workflow for the electrophilic addition of bromine to 1-hexene.

Allylic Bromination (Formation of 3-bromo-1-hexene)

Question 3: I am trying to synthesize 3-bromo-1-hexene using N-Bromosuccinimide (NBS), but I am getting a significant amount of 1,2-dibromohexane.

Answer: This is a classic selectivity problem in allylic bromination. The key is to maintain a very low concentration of molecular bromine (Br₂) in the reaction mixture.[1][8]

• The Role of NBS: NBS serves as a source of bromine radicals (Br•) for the allylic substitution.[3][8] It reacts with the HBr generated during the reaction to produce a low, steady concentration of Br₂.[8][9] If the concentration of Br₂ is too high, electrophilic addition to the double bond will compete.

• Troubleshooting Steps:

  • Use a Radical Initiator: The reaction requires initiation. This is typically achieved using light (photochemical initiation) or a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[3][10][11]

  • Solvent Choice: The reaction is typically carried out in a non-polar solvent like carbon tetrachloride (CCl₄).[3][11] This solvent does not promote the formation of ionic intermediates, thus favoring the radical pathway.

  • Purity of NBS: Use freshly recrystallized NBS. Impure NBS may contain excess bromine, leading to the competing electrophilic addition.[3]

  • Maintain Anhydrous Conditions: Water can hydrolyze NBS and affect the reaction outcome.[3]

Question 4: My allylic bromination of 1-hexene is producing a mixture of 3-bromo-1-hexene and 1-bromo-2-hexene. How can I improve the regioselectivity?

Answer: The formation of multiple isomers is due to the resonance-stabilized allylic radical intermediate.[8][9][12] When a bromine radical abstracts a hydrogen from the allylic position of 1-hexene, the resulting radical has two resonance contributors. Bromination can then occur at either of these positions.

• Understanding the Intermediate:

  • Abstraction of a hydrogen from C3 of 1-hexene gives an allylic radical with resonance structures that have the unpaired electron at C3 and C1.

  • Reaction of a bromine radical at C3 yields 3-bromo-1-hexene.

  • Reaction at C1 yields 1-bromo-2-hexene.

• Controlling Regioselectivity:

  • Unfortunately, achieving high regioselectivity in the allylic bromination of terminal alkenes like 1-hexene is inherently difficult due to the similar stabilities of the resonance contributors of the allylic radical.[8][13] The product distribution is often a mixture.

  • Separation of the isomers by chromatography is typically required.

Mechanism of Allylic Bromination and Isomer Formation

Caption: The radical chain mechanism for the allylic bromination of 1-hexene with NBS, leading to isomeric products.

Anti-Markovnikov Addition

Question 5: I want to synthesize 1-bromohexane from 1-hexene. Which method should I use?

Answer: To achieve anti-Markovnikov addition of HBr across the double bond of 1-hexene, you need to employ a radical addition mechanism.

• The Peroxide Effect: The addition of HBr in the presence of peroxides (e.g., benzoyl peroxide) proceeds via a radical chain reaction.[14][15][16] This leads to the bromine atom adding to the less substituted carbon (C1) and the hydrogen atom adding to the more substituted carbon (C2), resulting in 1-bromohexane.[17]

• Key Reaction Conditions:

  • Reagent: HBr

  • Initiator: A peroxide, such as benzoyl peroxide (BPO).

  • Solvent: An inert solvent like hexane.

  • Important Note: This "peroxide effect" is specific to HBr addition. It does not work for HCl or HI.[16]

• Contrast with Markovnikov Addition: In the absence of peroxides, the addition of HBr to 1-hexene follows Markovnikov's rule, proceeding through a carbocation intermediate to yield 2-bromohexane as the major product.[14][15][18][19]

Summary of Bromination Methods for 1-Hexene

Desired Product	Reaction Type	Key Reagents	Solvent	Conditions	Major Product
1,2-dibromohexane	Electrophilic Addition	Br₂	CCl₄, CH₂Cl₂ (inert, dry)	Dark, cold	1,2-dibromohexane[2][20][21][22][23]
2-bromohexane	Electrophilic Addition (Markovnikov)	HBr	Inert	No peroxides	2-bromohexane[24]
1-bromohexane	Radical Addition (Anti-Markovnikov)	HBr, Peroxide (e.g., BPO)	Inert	Peroxide initiator	1-bromohexane[17]
3-bromo-1-hexene & 1-bromo-2-hexene	Allylic Bromination	NBS, Radical Initiator (AIBN or light)	CCl₄ (anhydrous)	Reflux	Mixture of 3-bromo-1-hexene and 1-bromo-2-hexene[13][25][26]

Detailed Experimental Protocols

Protocol 1: Synthesis of 1,2-dibromohexane

• In a round-bottom flask wrapped in aluminum foil, dissolve 1-hexene (1 equivalent) in anhydrous carbon tetrachloride.

• Cool the flask in an ice-water bath.

• Slowly add a solution of bromine (1 equivalent) in carbon tetrachloride dropwise with constant stirring.

• Continue stirring at 0°C for 1 hour after the addition is complete.

• Allow the reaction to warm to room temperature and stir for an additional hour.

• Wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 2: Synthesis of 3-bromo-1-hexene (and 1-bromo-2-hexene)

• To a solution of 1-hexene (1 equivalent) in anhydrous carbon tetrachloride, add N-bromosuccinimide (1 equivalent) and a catalytic amount of AIBN.

• Reflux the mixture with vigorous stirring. The reaction can be initiated with a sunlamp if AIBN is not used.

• Monitor the reaction by GC or TLC. The reaction is complete when all the NBS (which is denser than CCl₄) has been converted to succinimide (which is less dense and will float).

• Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting isomeric mixture can be separated by fractional distillation or column chromatography.

References

• N-Bromosuccinimide - Wikipedia. Available at: [Link]

• Allylic Bromination (NBS, hv) | Radical Mechanism + Traps - OrgoSolver. Available at: [Link]

• Predicting the products of alkene addition reactions: Markovnikov vs anti-Markovnikov - Oreate AI. Available at: [Link]

• Reactions with Miscellaneous Reagents - Nptel. Available at: [Link]

• Using hex-1-ene as your starting material, show how you would syn... - Pearson. Available at: [Link]

• Electrophilic Addition Mechanism | Edexcel A Level Chemistry Revision Notes 2015. Available at: [Link]

• The Curious Case of Chemical Additions: Markovnikov vs. Anti-Markovnikov - Oreate AI Blog. Available at: [Link]

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Reference Data & Comparative Studies

Structural Elucidation Guide: ¹H and ¹³C NMR Characterization of 2-Bromo-1-hexanol vs. Alternatives

Executive Summary

In organic synthesis, the regioselective ring-opening of terminal epoxides or the bromohydration of 1-hexene frequently yields a mixture of halohydrin isomers: 2-bromo-1-hexanol and its alternative, 1-bromo-2-hexanol [1]. For researchers and drug development professionals, distinguishing between these regioisomers is a critical quality control step. This guide provides an objective, data-driven comparison of the Nuclear Magnetic Resonance (NMR) performance of 2-bromo-1-hexanol against its primary alternative, detailing the mechanistic causality behind their spectral differences and providing a self-validating experimental protocol for structural confirmation.

Mechanistic Causality in NMR Chemical Shifts

The fundamental logic of distinguishing these isomers via NMR relies on the differential electronegativity of the substituents and their resulting deshielding effects on the α and β nuclei.

• Electronegativity Dynamics: Oxygen (Pauling scale ~3.44) is significantly more electronegative than Bromine (~2.96). Consequently, a hydroxyl group withdraws more electron density from its directly attached carbon than a bromine atom does.

• 1-Bromo-2-hexanol (The Alternative): The hydroxyl group is located on C2, while the bromine is on C1. The C2 methine proton (CH-OH) is heavily deshielded by the oxygen, appearing around 3.74 ppm. The diastereotopic C1 methylene protons (CH₂-Br) appear further upfield at 3.40 and 3.53 ppm[2]. In ¹³C NMR, the C2 carbon resonates at a highly deshielded 71.0 ppm, while the C1 carbon appears at 40.3 ppm[2].

• 2-Bromo-1-hexanol (The Target): The regiochemistry is reversed. The hydroxyl group is on C1, and the bromine is on C2. The C1 methylene protons (CH₂-OH) are now directly attached to the oxygen, shifting them to ~3.6–3.8 ppm. The C2 methine proton (CH-Br) is pushed downfield to ~4.0–4.2 ppm due to the combined inductive effects of the α -bromine and the adjacent β -hydroxyl group[3]. In ¹³C NMR, the C1 carbon shifts to ~66 ppm, and the C2 carbon shifts to ~58 ppm.

Understanding this causality allows researchers to definitively assign regiochemistry without relying solely on empirical matching.

Comparative Data Presentation

The following tables summarize the quantitative ¹H and ¹³C NMR data, providing a clear comparison between the two structural alternatives.

Table 1: ¹H NMR Chemical Shift Comparison (400 MHz, CDCl₃)

Position	2-Bromo-1-hexanol (Target)	1-Bromo-2-hexanol (Alternative)[2]	Multiplicity & Causality
C1	~3.60 - 3.80 ppm (2H)	3.40 (1H), 3.53 (1H) ppm	Target: CH₂-OH (m). Alt: CH₂-Br (dd) due to diastereotopic splitting by adjacent chiral center.
C2	~4.00 - 4.20 ppm (1H)	3.74 ppm (1H)	Target: CH-Br (m), shifted downfield. Alt: CH-OH (m).
C3	~1.60 - 1.90 ppm (2H)	1.22 - 1.80 ppm (2H)	Aliphatic CH₂, multiplet.
C4, C5	~1.30 - 1.50 ppm (4H)	1.22 - 1.80 ppm (4H)	Aliphatic CH₂, multiplet.
C6	~0.90 ppm (3H)	0.93 ppm (3H)	Terminal CH₃, triplet (t).
-OH	~2.00 - 2.50 ppm (1H)	2.20 ppm (1H)	Broad singlet or doublet (d) depending on hydrogen bonding/exchange rate.

Table 2: ¹³C NMR Chemical Shift Comparison (100 MHz, CDCl₃)

Carbon	2-Bromo-1-hexanol (Target)	1-Bromo-2-hexanol (Alternative)[2]	Structural Assignment Logic
C1	~66.0 ppm	40.3 ppm	Target: Deshielded by -OH. Alt: Moderately deshielded by -Br.
C2	~58.0 ppm	71.0 ppm	Target: Moderately deshielded by -Br. Alt: Heavily deshielded by -OH.
C3	~33.5 ppm	34.8 ppm	β -effect from the halogen/hydroxyl group.
C4	~28.5 ppm	27.7 ppm	Aliphatic chain.
C5	~22.5 ppm	22.6 ppm	Aliphatic chain.
C6	~14.0 ppm	14.0 ppm	Terminal methyl group.

Standardized Experimental Protocol

To ensure a self-validating system, the following protocol must be strictly adhered to when acquiring NMR spectra for halohydrin characterization.

Step 1: Sample Preparation

• Weigh 15–20 mg of the purified halohydrin sample into a clean glass vial.

• Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl₃ provides the necessary deuterium lock signal for the spectrometer, while TMS acts as an internal standard defined precisely at 0.00 ppm.

• Transfer the homogeneous solution to a standard 5 mm NMR tube, ensuring a minimum sample depth of 4 cm to prevent magnetic field shimming artifacts.

Step 2: ¹H NMR Acquisition

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer.

• Lock onto the CDCl₃ deuterium signal and perform automated shimming (TopShim or gradient shimming).

• Set the pulse sequence to a standard single-pulse experiment (zg30).

• Configure parameters: Spectral Width (SW) = 15 ppm, Number of Scans (NS) = 16, Relaxation Delay (D1) = 2.0 seconds. Causality: A 2.0s D1 ensures complete longitudinal relaxation of all protons, preventing integration errors.

Step 3: ¹³C NMR Acquisition

• Switch the probe configuration to ¹³C observation.

• Set the pulse sequence to power-gated decoupling (zgpg30). Causality: This sequence collapses ¹³C-¹H scalar couplings into singlets, maximizing the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).

• Configure parameters: SW = 250 ppm, NS = 512 to 1024 (depending on exact concentration), D1 = 2.0 seconds.

Step 4: Data Processing

• Apply an exponential window function (Line Broadening, LB = 0.3 Hz for ¹H; 1.0 Hz for ¹³C) prior to Fourier Transformation.

• Phase the spectrum manually to ensure purely absorptive peak shapes.

• Calibrate the chemical shift scale by setting the residual CHCl₃ peak to 7.26 ppm (¹H) and the central CDCl₃ triplet to 77.16 ppm (¹³C).

Decision Workflow for Regioisomer Identification

The following logical workflow illustrates how to rapidly distinguish between the two halohydrin isomers using acquired NMR data.

Caption: Diagnostic workflow for distinguishing 2-bromo-1-hexanol from 1-bromo-2-hexanol using NMR.

References

• PubChem - NIH . "1-Bromohexan-2-ol | C6H13BrO | CID 11217598". National Center for Biotechnology Information. Available at:[Link][4]

• Semantic Scholar . "Short Report: Regioselective Synthesis of Halohydrins". Semantic Scholar Database. Available at: [Link][2]

• ACS Publications . "Tetrabutylphosphonium Bromide Catalyzed Dehydration of Diols to Dienes and Its Application in the Biobased Production of Butadiene". ACS Sustainable Chemistry & Engineering. Available at:[Link][1]

• DOI / Supporting Information . "Supporting information Tetrabutylphosphonium bromide Catalyzed Dehydration". Available at:[Link][3]

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• 4. 1-Bromohexan-2-ol | C6H13BrO | CID 11217598 - PubChem [pubchem.ncbi.nlm.nih.gov]

FTIR spectroscopy to identify functional groups in 1-Hexanol, 2-bromo-

Analytical Comparison Guide: FTIR Spectroscopy for Functional Group Identification in 2-Bromo-1-hexanol

As a Senior Application Scientist, I approach structural elucidation not as a single-instrument task, but as a holistic analytical workflow. 2-Bromo-1-hexanol is a bifunctional aliphatic compound containing both a highly polar hydroxyl (-OH) group and a polarizable, heavy-atom bromide (-Br) substituent. Identifying these functional groups requires a deep understanding of the quantum mechanical selection rules that govern vibrational spectroscopy.

This guide objectively evaluates the performance of Fourier Transform Infrared (FTIR) spectroscopy against orthogonal alternatives (Raman and NMR) for the characterization of 2-bromo-1-hexanol, providing field-proven methodologies and mechanistic insights.

FTIR Spectral Signatures & Mechanistic Causality

FTIR spectroscopy relies on changes in a molecule's dipole moment during vibration. For 2-bromo-1-hexanol, this principle dictates the intensity and shape of the resulting spectral peaks:

• The Hydroxyl (-OH) Stretch (3200–3600 cm⁻¹): In a neat liquid sample of 2-bromo-1-hexanol, extensive intermolecular hydrogen bonding occurs. This bonding weakens the individual O-H covalent bonds, lowering their force constants and resulting in a broad, intense absorption band. The broadness is a direct causal indicator of the dynamic, varying hydrogen-bond network in the liquid state .

• The C-O Stretch (~1050 cm⁻¹): The C-O bond stretching frequency is highly diagnostic of the alcohol's substitution class. Because 2-bromo-1-hexanol is a primary alcohol, the C-O stretch appears prominently near 1050 cm⁻¹. Secondary or tertiary alcohols would shift this peak to higher wavenumbers (~1100 or ~1150 cm⁻¹) due to increased steric crowding and altered bond force constants .

• The C-Br Stretch (500–600 cm⁻¹): The heavy mass of the bromine atom significantly reduces the vibrational frequency of the C-Br bond, pushing it into the far-infrared or lower fingerprint region. Because the change in dipole moment during a C-Br stretch is relatively small compared to an O-H stretch, this peak often appears with only moderate intensity in FTIR .

Comparative Analysis: FTIR vs. Raman vs. NMR

While FTIR is highly sensitive to changes in dipole moment (ideal for O-H and C-O bonds), it is not a standalone solution for complete structural proof. Raman spectroscopy relies on changes in polarizability, making it the perfect complement for detecting the heavy, polarizable bromine atom. Nuclear Magnetic Resonance (NMR) provides the definitive regiochemical proof (e.g., confirming the bromine is exactly at C2 and the hydroxyl at C1), which vibrational spectroscopy can only infer.

Table 1: Quantitative and Qualitative Comparison of Analytical Techniques for 2-Bromo-1-hexanol

Analytical Metric	ATR-FTIR Spectroscopy	Raman Spectroscopy	¹H / ¹³C NMR Spectroscopy
Primary Detection Mechanism	Change in molecular dipole moment	Change in molecular polarizability	Nuclear spin resonance in a magnetic field
Key Diagnostic Signals	O-H (3200-3600 cm⁻¹)C-O (~1050 cm⁻¹)	C-Br (500-600 cm⁻¹, Strong)C-C backbone	¹H: ~3.5-4.0 ppm (CH₂-OH, CH-Br)
Sensitivity to O-H Bond	High (Strong, broad peak)	Low (Weak peak)	High (Exchangeable proton signal)
Sensitivity to C-Br Bond	Moderate (Fingerprint region)	High (Sharp, intense peak)	High (Deshielding effect on adjacent protons)
Regiochemical Resolution	Low (Identifies groups, not positions)	Low (Identifies groups, not positions)	Absolute (Confirms C1/C2 connectivity)
Sample Volume Required	1 – 2 µL (Neat liquid)	1 – 5 µL (Neat liquid)	~500 µL (Diluted in deuterated solvent)
Typical Analysis Time	< 1 minute	1 – 5 minutes	15 – 30 minutes

Experimental Protocol: ATR-FTIR Analysis of Liquid 2-Bromo-1-hexanol

Design Philosophy: Every protocol must be a self-validating system. Attenuated Total Reflectance (ATR) is the gold standard for liquid sample FTIR. It utilizes an evanescent wave generated by total internal reflection within a high-refractive-index crystal (e.g., Diamond). This limits the penetration depth to 0.5–2.0 µm, ensuring the path length is independent of the bulk sample thickness and preventing total absorption saturation—a common artifact in transmission FTIR .

Step 1: System Initialization and Background Validation

• Action: Clean the diamond ATR crystal with isopropanol and a lint-free wipe. Allow the solvent to evaporate completely. Acquire a background spectrum in ambient air.

• Causality: The background scan accounts for atmospheric H₂O and CO₂ absorptions, ensuring they are mathematically subtracted from the final sample spectrum .

• Validation Checkpoint: The resulting baseline must exhibit >98% transmittance across the 4000–400 cm⁻¹ range. Any anomalous peaks indicate residual contamination, requiring a mandatory re-cleaning cycle.

Step 2: Sample Application and Evanescent Wave Interaction

• Action: Pipette exactly 2 µL of neat 2-bromo-1-hexanol directly onto the center of the ATR crystal.

• Causality: The liquid must completely cover the active sensing area of the crystal to ensure uniform interaction with the evanescent wave. Because it is a liquid, no pressure anvil is required to achieve optical contact.

Step 3: Spectral Acquisition and S/N Optimization

• Action: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, averaging 32 individual scans.

• Causality: Averaging 32 scans increases the Signal-to-Noise Ratio (SNR) by a factor of √32. This is critical for ensuring the moderate C-Br peak at 500-600 cm⁻¹ is clearly distinguishable from baseline instrumental noise.

Step 4: Post-Acquisition Cleaning and Zero-Carryover Verification

• Action: Wipe the crystal clean with acetone or isopropanol and perform a secondary background scan.

• Validation Checkpoint: The secondary scan must perfectly match the initial background baseline, proving zero sample carryover and validating the integrity of the instrument for the next user.

Workflow Visualization

Workflow for the structural elucidation of 2-bromo-1-hexanol using orthogonal spectroscopy.

References

• Mettler Toledo. ATR-FTIR Spectroscopy Basics. Available at:[Link]

• Specac Ltd. Everything You Need to Know About ATR-FTIR Spectroscopy. Available at:[Link]

• Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. Available at:[Link]

• Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science and Technology. Available at:[Link]

Reactivity Profiling: 1-Bromo-2-hexanol vs. 2-Bromo-1-hexanol in Synthetic Workflows

Understanding the nuanced reactivity of regioisomers is a cornerstone of rational synthetic design. For researchers and drug development professionals, the choice between structurally similar halohydrins can dictate the yield, kinetics, and purity of downstream products. This guide objectively compares the performance of 1-bromo-2-hexanol and 2-bromo-1-hexanol, providing mechanistic insights and self-validating experimental protocols to optimize your chemical workflows.

Structural and Mechanistic Foundations

At first glance, these two isomers represent a simple transposition of a hydroxyl and a bromide group on a hexane backbone. However, this inverse arrangement fundamentally alters their electrophilic and nucleophilic profiles:

• 1-Bromo-2-hexanol: Features a primary (1°) bromide and a secondary (2°) alcohol.

• 2-Bromo-1-hexanol: Features a secondary (2°) bromide and a primary (1°) alcohol.

In nucleophilic substitution (SN2) reactions, steric hindrance at the electrophilic carbon is the primary kinetic bottleneck. Because 1-bromo-2-hexanol possesses an unhindered primary bromide, it is a highly susceptible electrophile for SN2 reactions [1]. Conversely, the sterically crowded secondary bromide of 2-bromo-1-hexanol drastically slows down SN2 trajectories, making it prone to competing E2 elimination pathways when basic nucleophiles are utilized.

Mechanistic divergence of bromohexanol isomers based on steric hindrance.

Comparative Reactivity Profiles

Intramolecular Cyclization (Epoxidation)

Both isomers yield 1,2-epoxyhexane when treated with a strong base (e.g., NaOH). The mechanism involves deprotonation of the alcohol followed by an intramolecular SN2 closure to form the epoxide [2].

Despite both forming the same product, the cyclization of 1-bromo-2-hexanol is kinetically favored . Upon deprotonation, its secondary alkoxide attacks an unhindered primary carbon. In contrast, the primary alkoxide of 2-bromo-1-hexanol must attack a sterically hindered secondary carbon. Because the electrophile's steric bulk impacts SN2 activation energy far more than the nucleophile's bulk, 1-bromo-2-hexanol cyclizes significantly faster. Epoxides possess considerable ring strain (about 25 kcal/mol), making this rapid kinetic pathway highly valuable for downstream functionalization [3].

General base-catalyzed epoxidation pathway for bromohydrins.

Oxidation Pathways

The position of the hydroxyl group dictates the oxidation outcome. Oxidation of 1-bromo-2-hexanol (a secondary alcohol) cleanly yields 1-bromo-2-hexanone. Oxidation of 2-bromo-1-hexanol (a primary alcohol) yields 2-bromohexanal under mild conditions (e.g., Swern oxidation) or 2-bromohexanoic acid under harsh aqueous conditions (e.g., Jones reagent).

Quantitative Data Presentation

The following table summarizes the comparative reactivity metrics critical for synthetic planning:

Property / Reaction Pathway	1-Bromo-2-hexanol	2-Bromo-1-hexanol
Bromide Classification	Primary (1°)	Secondary (2°)
Alcohol Classification	Secondary (2°)	Primary (1°)
Intermolecular SN2 Rate	Fast (Unhindered electrophile)	Slow (Steric hindrance, E2 competition)
Epoxidation Rate (Intramolecular SN2)	Rapid (Attack on 1° carbon)	Slower (Attack on 2° carbon)
Primary Oxidation Product	1-Bromo-2-hexanone (Ketone)	2-Bromohexanal / 2-Bromohexanoic acid

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols are designed as self-validating systems, embedding internal controls to verify causality and success without relying on external assumptions.

Protocol A: Comparative Epoxidation Kinetics

Objective: Quantify the relative rate of intramolecular cyclization to 1,2-epoxyhexane. Causality: NaOH deprotonates the alcohol to form an alkoxide, which attacks the adjacent carbon bearing the bromide. The unhindered primary bromide in 1-bromo-2-hexanol lowers the transition state energy, accelerating the reaction. Self-Validation Mechanism: The protocol uses an internal standard (n-decane) for GC-FID analysis. By plotting the ratio of the product peak to the internal standard over time, the system internally controls for injection volume errors and solvent evaporation.

Step-by-Step Method:

• Preparation: In two separate 10 mL round-bottom flasks, dissolve 1.0 mmol of 1-bromo-2-hexanol and 2-bromo-1-hexanol, respectively, in 5.0 mL of anhydrous THF.

• Internal Standard: Add exactly 0.5 mmol of n-decane to both flasks. Take a baseline GC-FID aliquot (t=0).

• Base Addition: Add 1.2 mmol of finely powdered NaOH to each flask simultaneously under vigorous stirring at 25°C.

• Kinetic Sampling: Withdraw 50 µL aliquots every 5 minutes, quench in 0.5 mL of water, extract with 0.5 mL of diethyl ether, and inject the organic layer into the GC-FID.

• Expected Outcome: The GC trace for 1-bromo-2-hexanol will show complete disappearance of the starting material (m/z ~180/182) and maximized 1,2-epoxyhexane formation within 15-20 minutes. 2-bromo-1-hexanol will require significantly longer (>60 minutes) to reach completion.

Protocol B: Intermolecular Nucleophilic Substitution (Azidation)

Objective: Synthesize the corresponding azido-alcohols using sodium azide (NaN3). Causality: The azide anion (N3⁻) acts as a strong nucleophile, displacing the bromide via an SN2 mechanism. Self-Validation Mechanism: The protocol integrates in-situ Attenuated Total Reflectance (ATR) FTIR spectroscopy. The appearance of a sharp, intense azide stretch at ~2100 cm⁻¹ provides immediate, unambiguous confirmation of product formation, validating the substitution independently of TLC Rf values.

Step-by-Step Method:

• Preparation: Dissolve 2.0 mmol of the chosen bromohydrin in 10 mL of anhydrous DMF.

• Nucleophile Addition: Add 3.0 mmol of NaN3.

• Reaction & Monitoring: Heat the mixture to 60°C. Monitor the reaction mixture directly using an ATR-FTIR probe. Watch for the emergence of the characteristic -N3 stretching band at 2100 cm⁻¹.

• Workup: Once the FTIR signal plateaus (indicating completion), cool the mixture, dilute with 20 mL of water, and extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine to remove residual DMF, dry over MgSO4, and concentrate in vacuo.

• Expected Outcome: 1-bromo-2-hexanol yields 1-azido-2-hexanol rapidly and cleanly. 2-bromo-1-hexanol reacts sluggishly and yields a complex mixture containing elimination byproducts (e.g., 1-hexen-1-ol derivatives), identifiable by an unexpected alkene C=C stretch at ~1650 cm⁻¹.

References

• Master Organic Chemistry. "Epoxides - The Outlier Of The Ether Family." Retrieved from:[Link]

• OrgoSolver. "Bromohydrin Formation using Br2 and H2O, followed by Epoxide formation using NaOH." Retrieved from:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

HPLC methods for the quantitative analysis of 2-bromohexan-1-ol

An expert comparison guide for the quantitative analysis of 2-bromohexan-1-ol using High-Performance Liquid Chromatography (HPLC). This document provides a detailed comparison of potential methodologies, supported by established scientific principles and hypothetical experimental data, for researchers, scientists, and drug development professionals.

Introduction

2-Bromohexan-1-ol is a halogenated aliphatic alcohol that serves as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules within the pharmaceutical and specialty chemical industries. Its structure, featuring a chiral center at the second carbon, necessitates precise and accurate analytical methods to quantify not only its purity but also its enantiomeric composition. The absence of a strong chromophore in its structure presents a unique challenge for detection, demanding careful consideration of the analytical approach.

This guide provides a comparative analysis of potential HPLC methods for the robust quantification of 2-bromohexan-1-ol. We will explore two primary workflows: a standard reverse-phase (RP-HPLC) method for achiral purity assessment and a chiral separation method for determining enantiomeric excess. The discussion is grounded in fundamental chromatographic principles, explaining the rationale behind the selection of columns, mobile phases, and detection techniques, thereby providing a comprehensive framework for method development and validation.

Core Principles: Tailoring the HPLC Method to the Analyte

The physicochemical properties of 2-bromohexan-1-ol are central to designing an effective HPLC method. Its moderate polarity, conferred by the hydroxyl group, balanced by the six-carbon aliphatic chain, makes it an ideal candidate for reverse-phase chromatography. However, two key characteristics dictate the specific strategies:

• Lack of a Strong Chromophore: The molecule does not possess conjugated pi systems, meaning it will not absorb light strongly in the conventional UV range (220-400 nm). This necessitates either detection at a very low wavelength (around 200-210 nm), where many organic molecules show some absorbance, or the use of universal detection methods.

• Chirality: The presence of a stereocenter at the C2 position means that 2-bromohexan-1-ol exists as two enantiomers (R and S). For applications in asymmetric synthesis or pharmaceutical development, distinguishing and quantifying these enantiomers is often critical.

These properties lead us to a decision point in method development, which is illustrated in the workflow diagram below.

Caption: Workflow for selecting an appropriate HPLC method for 2-bromohexan-1-ol analysis.

Method A: Achiral Purity Analysis via Reverse-Phase HPLC

This method is designed for the routine quantification of 2-bromohexan-1-ol to determine its purity relative to process impurities or degradation products, without separating the enantiomers.

Rationale: A C18 column is the workhorse of reverse-phase chromatography, offering excellent retention for moderately nonpolar compounds like 2-bromohexan-1-ol. The separation is based on hydrophobic interactions between the analyte and the stationary phase. A mobile phase gradient of water and acetonitrile allows for the elution of compounds with a range of polarities. For detection, low-wavelength UV is a pragmatic first choice due to its wide availability, though it suffers from low sensitivity and potential interference from mobile phase additives. Mass spectrometry (MS) offers superior sensitivity and specificity and is the preferred detector for trace-level analysis.

Experimental Protocol: RP-HPLC-UV/MS

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV-Vis or Mass Spectrometric detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 30% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 30% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • UV Detection: 205 nm.

  • MS Detection (Optional): Electrospray Ionization (ESI) in positive mode, monitoring for the [M+Na]+ adduct or other relevant ions.

• Standard & Sample Preparation:

  • Standard Stock Solution: Accurately weigh ~10 mg of 2-bromohexan-1-ol reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile:Water.

  • Calibration Curve: Prepare a series of dilutions from the stock solution (e.g., 1, 5, 10, 50, 100 µg/mL) using the same diluent.

  • Sample Solution: Prepare the test sample in the same diluent to an expected concentration within the calibration range.

Method B: Enantiomeric Separation via Chiral HPLC

When the stereochemical identity of 2-bromohexan-1-ol is critical, a chiral separation method is required. This involves a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the enantiomers, leading to differential retention times.

Rationale: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective for separating a broad range of chiral compounds. Due to the operating constraints of these columns, separations are typically performed in normal-phase (using nonpolar solvents like hexane and an alcohol modifier) or polar organic modes. The lack of a chromophore makes universal detectors like a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) necessary. RI detection is simple but incompatible with gradient elution and sensitive to temperature fluctuations. ELSD is more sensitive, compatible with gradients, but provides a non-linear response that requires careful calibration.

Experimental Protocol: Chiral HPLC-RI/ELSD

• Instrumentation:

  • HPLC system with an isocratic pump, autosampler, column oven, and RI or ELSD detector.

• Chromatographic Conditions:

  • Column: Chiralpak® IA (or similar amylose-based CSP), 4.6 x 250 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of Hexane:Isopropanol (95:5 v/v). Note: The ratio must be optimized to achieve baseline separation.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • RI Detection: Maintain stable reference cell temperature.

  • ELSD Detection: Nebulizer Temperature: 35 °C; Evaporator Temperature: 40 °C; Gas Flow (Nitrogen): 1.5 L/min.

• Standard & Sample Preparation:

  • Standard Stock Solution: Prepare a stock solution of the racemic 2-bromohexan-1-ol (~1 mg/mL) in the mobile phase.

  • Sample Solution: Dissolve the test sample in the mobile phase to a similar concentration.

Performance Comparison and Data Summary

The choice between these methods is dictated entirely by the analytical objective. The following table summarizes their key performance characteristics based on expected outcomes.

Parameter	Method A: RP-HPLC-UV/MS	Method B: Chiral HPLC-RI/ELSD
Primary Application	Achiral Purity, Quantification	Enantiomeric Purity, Enantiomeric Excess (e.e.)
Selectivity	Separates based on polarity.	Separates enantiomers.
Detection Principle	UV Absorbance / Mass-to-Charge	Refractive Index / Light Scattering
Sensitivity	Low (UV), High (MS)	Moderate (ELSD), Low (RI)
Gradient Compatible	Yes	No (RI), Yes (ELSD)
Typical Run Time	10 - 15 minutes	15 - 30 minutes (requires optimization)
Robustness	High	Moderate (sensitive to mobile phase composition)
Key Advantage	Speed, versatility for impurity profiling.	Provides essential stereochemical information.
Key Limitation	Cannot distinguish enantiomers.	Does not provide information on other impurities.

Method Validation: A Framework for Trustworthiness

Regardless of the chosen method, validation is essential to ensure the reliability of the results. According to the International Council for Harmonisation (ICH) Q2(R1) guideline, a quantitative HPLC method must be validated for several key parameters.

Comparative study of different synthetic routes to 2-bromohexan-1-ol

Executive Summary

2-Bromohexan-1-ol is a highly valuable bifunctional building block utilized extensively in the synthesis of active pharmaceutical ingredients (APIs) and complex organic molecules. The primary challenge in synthesizing this specific 1,2-bromohydrin lies in regioselectivity —specifically, avoiding the formation of its more thermodynamically and kinetically favored regioisomer, 1-bromohexan-2-ol.

This guide objectively compares three distinct synthetic pathways to 2-bromohexan-1-ol, analyzing the mechanistic causality behind reagent selection, experimental workflows, and overall regiopurity to help drug development professionals select the optimal route for their specific scale and purity requirements.

The Regioselectivity Challenge: Epoxide Ring-Opening Pitfalls

A common initial strategy for synthesizing bromohydrins is the ring-opening of terminal epoxides. However, reacting 1,2-epoxyhexane with hydrobromic acid (HBr) typically results in nucleophilic attack at the less sterically hindered terminal carbon[1]. This yields 1-bromohexan-2-ol as the major product, making direct epoxide ring-opening a poor choice for synthesizing 2-bromohexan-1-ol. To achieve high regiopurity for the target molecule, alternative precursors such as aldehydes, carboxylic acids, or alkenes must be utilized.

Logical relationship and regioselectivity outcomes of synthetic routes to 2-bromohexan-1-ol.

Route 1: The Aldehyde Route (Gold Standard for Regiopurity)

Strategy: α -Bromination of hexanal followed by reduction with Sodium Borohydride ( NaBH4​ ).

Mechanism & Causality

This route bypasses the regioselectivity issues of epoxides by pre-installing the bromine atom at the C2 position via the enol tautomer of hexanal. The critical step is the subsequent reduction of 2-bromohexanal to the primary alcohol. NaBH4​ is selected because it is a mild, selective hydride donor that reacts via polar hydride addition to the carbonyl carbon[2]. Because NaBH4​ is a "hard" nucleophile, it selectively reduces the aldehyde without acting as a nucleophile to displace the secondary bromide via an SN​2 mechanism[2]. This strict chemoselectivity ensures the carbon-bromine bond remains intact.

Experimental Protocol

• Preparation: Dissolve 2-bromohexanal (1.0 equiv) in anhydrous methanol (0.2 M) and cool the reaction flask to 0 °C using an ice bath.

• Reduction: Add NaBH4​ (1.2 equiv) portionwise. Note: Portionwise addition is critical to safely manage the exothermic evolution of hydrogen gas[2].

• Monitoring: Stir the mixture at 0 °C for 1 hour. Monitor the reaction via Thin Layer Chromatography (TLC) until the aldehyde is completely consumed.

• Quenching: Cautiously add saturated aqueous NH4​Cl to quench the reaction and hydrolyze the intermediate borate complexes[2].

• Isolation: Extract the aqueous layer with diethyl ether ( 3×25 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield highly pure 2-bromohexan-1-ol.

Step-by-step experimental workflow for the NaBH4 reduction of 2-bromohexanal.

Route 2: The Carboxylic Acid Route

Strategy: Hell-Volhard-Zelinsky (HVZ) bromination of hexanoic acid followed by Borane ( BH3​⋅THF ) reduction.

Mechanism & Causality

Hexanoic acid is brominated to yield 2-bromohexanoic acid (CAS: 616-05-7)[3]. The challenge here is the reduction step. NaBH4​ is not a strong enough reducing agent to convert unactivated carboxylic acids to alcohols[4]. Conversely, Lithium Aluminum Hydride ( LiAlH4​ ) is too aggressive; its highly polar Al-H bonds[4] can cause unwanted hydrodehalogenation or trigger intramolecular cyclization to form an epoxide. Therefore, Borane-THF ( BH3​⋅THF ) is utilized. Borane is an electrophilic reducing agent that rapidly coordinates to the electron-rich oxygen of the carboxylic acid, providing rapid, chemoselective reduction to the primary alcohol without disturbing the C-Br bond.

Experimental Protocol

• Preparation: Dissolve 2-bromohexanoic acid (1.0 equiv) in anhydrous THF (0.5 M) under an inert argon atmosphere. Cool to 0 °C.

• Reduction: Dropwise add BH3​⋅THF complex (1.5 equiv) via syringe to control the release of H2​ gas.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 4 hours.

• Quenching: Cool the mixture back to 0 °C and quench slowly with methanol to destroy excess borane.

• Isolation: Acidify slightly with 1 M HCl, extract with ethyl acetate, wash with saturated NaHCO3​ and brine, dry over MgSO4​ , and concentrate.

Route 3: The Alkene Route (Electrochemical Bromohydroxylation)

Strategy: Anodic oxidation of bromide in the presence of 1-hexene and water.

Mechanism & Causality

This is a modern, green-chemistry approach that avoids hazardous brominating reagents by electrochemically generating active bromine species in situ[5]. However, it suffers from poor regioselectivity for our target molecule. When the intermediate bromonium ion forms across the terminal alkene, water attacks the more substituted carbon (C2) because it bears a greater partial positive charge (Markovnikov-like opening). Consequently, this route yields a 79:21 mixture of regioisomers, where 1-bromohexan-2-ol is the major product (79%) and the desired 2-bromohexan-1-ol is only the minor product (21%)[5].

Experimental Protocol

• Setup: In an undivided flow or batch electrochemical cell, dissolve 1-hexene (1.0 equiv), hydrobromic acid (bromide source), and tetrabutylammonium tetrafluoroborate (electrolyte) in an acetonitrile/water mixture[5].

• Electrolysis: Equip the cell with a graphite anode and a platinum foil cathode. Apply a constant current (e.g., 4 F/mol)[5].

• Quenching: Once the starting material is consumed, quench the mixture with aqueous Na2​S2​O3​ to neutralize residual active bromine[5].

• Isolation: Extract with diethyl ether, concentrate, and subject the crude mixture to rigorous flash column chromatography to separate the 21% fraction of 2-bromohexan-1-ol from the major regioisomer[5].

Comparative Performance Data

The following table summarizes the quantitative and qualitative metrics of each route to assist in protocol selection:

Metric	Route 1: Aldehyde + NaBH4​	Route 2: Acid + BH3​⋅THF	Route 3: Alkene (Electrochemical)
Precursor	Hexanal	Hexanoic Acid	1-Hexene
Key Reductant/Reagent	NaBH4​	BH3​⋅THF	Anodic Oxidation (Current)
Target Regiopurity	>95% (Excellent)	>95% (Excellent)	21% (Poor, minor product)[5]
Chemoselectivity	High (No debromination)	High (No debromination)	N/A (Addition reaction)
Scalability	Excellent (Bench to Pilot)	Moderate (Requires inert handling)	Moderate (Requires specialized cell)
Safety Profile	High ( NaBH4​ is easily handled)	Low (Borane is highly reactive/toxic)	High (Avoids toxic oxidants)
Primary Use Case	Standard Laboratory Synthesis	Synthesis starting from specific acids	Green chemistry / Methodology studies

References

• Electrochemical Bromofunctionalization of Alkenes in a Flow Reactor Source: ResearchGate URL:[Link]

• NaBH4 Reduction: Aldehyde/Ketone to Alcohol | Rule + Traps Source: OrgoSolver URL:[Link]

• 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II Source: Lumen Learning URL:[Link]

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• 1. 2-Bromopropan-1-ol | 598-18-5 | Benchchem [benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. CAS 616-05-7: 2-Bromohexanoic acid | CymitQuimica [cymitquimica.com]
• 4. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Hexanol, 2-bromo-

For the diligent researcher, scientist, and drug development professional, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemicals we handle, including their safe and responsible disposal. This guide provides a detailed, procedural framework for the proper disposal of 1-Hexanol, 2-bromo- (CAS No. 112586-72-8), a halogenated organic compound. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of our commitment to laboratory safety and environmental stewardship.

Foundational Knowledge: Hazard Assessment of 1-Hexanol, 2-bromo-

Before any handling or disposal, a thorough understanding of the compound's inherent risks is paramount. 1-Hexanol, 2-bromo- is a flammable liquid and is harmful if it comes into contact with skin or is swallowed.[1] It also causes serious eye irritation.[1][2][3] The causality is clear: improper handling can lead to acute health effects and create a significant fire hazard.

As a brominated organic compound, it falls under the category of halogenated organic waste.[4][5] This classification is critical because the incineration of halogenated compounds requires specialized facilities equipped with scrubbers to neutralize the resulting acidic gases (like hydrogen bromide), preventing their release into the atmosphere.

Table 1: Key Hazard & Physical Properties of 1-Hexanol, 2-bromo-

Property	Value/Classification	Significance for Disposal
Molecular Formula	C6H13BrO[6]	Indicates the presence of a halogen (Bromine).
Physical State	Liquid[1]	Poses spill and splash risks.
Flammability	Flammable Liquid (Category 3)[1][2]	Requires storage away from ignition sources and use of non-sparking tools.[1][2]
Acute Toxicity	Harmful if swallowed or in contact with skin (Category 4).[1][2]	Dictates the necessity of robust Personal Protective Equipment (PPE).
Eye Damage	Causes serious eye irritation (Category 2).[1][2]	Mandates the use of chemical splash goggles.
Disposal Classification	Hazardous Waste[7]	Prohibits disposal via standard trash or sewer systems.[8][9]

Immediate Safety Protocols: Your First Line of Defense

Proper disposal begins with safe handling. The following PPE is mandatory when working with or preparing 1-Hexanol, 2-bromo- for disposal.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

• Eye/Face Protection: Use chemical splash goggles and a face shield.[1]

• Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are essential.

• Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of vapors.[1]

In Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[1][7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and seek medical attention.[1][2][3]

• Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[1][3]

The Disposal Workflow: A Step-by-Step Procedural Guide

Disposing of 1-Hexanol, 2-bromo- is a systematic process. Drain and trash disposal are strictly prohibited.[8][9] The chemical must be treated as hazardous waste and disposed of through an approved waste disposal plant.[1][3]

Step 1: Waste Segregation

The cardinal rule of chemical waste management is segregation. As a halogenated organic compound, 1-Hexanol, 2-bromo- must not be mixed with non-halogenated solvent waste.[10]

• Why? Mixing waste streams complicates the disposal process. Halogenated waste requires high-temperature incineration with special "scrubbing" equipment to handle the corrosive byproducts. Non-halogenated solvents can often be recycled or used as fuel, a much less intensive process. Cross-contamination increases disposal costs and environmental burden.

Step 2: Selecting and Filling the Waste Container

• Choose a Compatible Container: Use a designated, leak-proof container made of a material compatible with the chemical, typically glass or high-density polyethylene (HDPE).[11] The container must have a secure, screw-top cap.[11]

• Inspect the Container: Before use, ensure the container is in good condition, with no cracks or signs of deterioration.[12]

• Headspace is Crucial: Do not fill the container to more than 90% of its capacity.[10][12] Leaving at least one inch of headspace allows for vapor expansion, preventing pressure buildup.[11]

• Keep it Closed: The waste container must be kept tightly closed at all times, except when you are actively adding waste.[1] Do not leave a funnel in the opening.

Step 3: Labeling - The Key to Compliance

Proper labeling is a regulatory requirement and essential for safety.

• Attach a Hazardous Waste Tag: As soon as you designate a container for waste, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EH&S) department.

• Complete the Tag Accurately:

  • Clearly write "Hazardous Waste."

  • List all chemical constituents by their full name (no formulas or abbreviations) and their approximate percentages.[12] For example: "Waste 1-Hexanol, 2-bromo- (95%), Hexane (5%)."

  • Indicate the start date of accumulation.

  • Ensure your name and lab location are legible.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Your laboratory must have a designated Satellite Accumulation Area for storing hazardous waste.[11]

• Location: The SAA should be at or near the point of waste generation and under the control of the lab personnel.[12]

• Secondary Containment: Store the waste container within a secondary containment tray or bin that can hold the entire volume of the container. This prevents the spread of spills.[10]

• Segregation within SAA: Even within the SAA, keep halogenated waste physically separate from other waste types like acids, bases, and non-halogenated flammables to prevent accidental mixing.[11]

• Regular Inspection: Inspect the SAA weekly for any signs of leakage or container degradation.[11][12]

Step 5: Arranging for Disposal

Once the waste container is full (or has been stored for the maximum time allowed by your institution, often 3 months to a year), arrange for its collection by your EH&S department or a licensed hazardous waste contractor.[10][11] Follow your institution's specific procedures for requesting a waste pickup.

Decision Logic for Disposal

The following diagram outlines the critical decision points in the disposal process for 1-Hexanol, 2-bromo-.

Caption: Disposal workflow for 1-Hexanol, 2-bromo-.

Conclusion: A Culture of Safety

The responsible disposal of 1-Hexanol, 2-bromo- is a non-negotiable aspect of professional laboratory practice. By understanding its hazards, implementing rigorous safety protocols, and adhering to a systematic disposal workflow, we protect ourselves, our colleagues, and the environment. This commitment to the complete chemical lifecycle is a hallmark of scientific excellence and integrity.

References

• 1 - SAFETY DATA SHEET. (2025, September 16).
• 1-Hexanol Material Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• 1-Hexanol, 2-bromo-. (2025, April 14). PubChem.
• 1-Hexanol Safety Data Sheet. (2024, April 24).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 21).
• Safety Data Sheet: 1-Hexanol. (2025, March 31). Carl ROTH.
• 1-Hexanol - Safety Data Sheet. (2019, March 25).
• Hazardous Waste and Disposal. (n.d.). American Chemical Society.
• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. (n.d.). California Code of Regulations.
• Halogenated Waste. (n.d.).
• 8.1 Organic solvent waste. (2025, January 13). Kemicentrum.
• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research.

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Personal protective equipment for handling 1-Hexanol, 2-bromo-

A Researcher's Guide to Safely Handling 1-Hexanol, 2-bromo-

In the dynamic environment of drug discovery and development, the synthesis of novel compounds often involves working with chemicals that present unique safety challenges. 1-Hexanol, 2-bromo-, a halogenated alcohol, is one such reagent. Its effective use is predicated on a thorough understanding of its properties and the implementation of rigorous safety protocols. This guide provides an in-depth, experience-driven approach to the safe handling of 1-Hexanol, 2-bromo-, focusing on the critical role of Personal Protective Equipment (PPE) and associated safety procedures.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any work commences, a comprehensive hazard assessment is mandatory.[1][2][3] 1-Hexanol, 2-bromo- is a combustible liquid and is harmful if it comes into contact with the skin or is swallowed. It can also cause serious eye irritation. The presence of the bromine atom significantly influences its reactivity and toxicological profile.

Hazard Classification	Description	Required Precaution
Acute Toxicity, Dermal	Harmful in contact with skin.	Avoid all skin contact.
Acute Toxicity, Oral	Harmful if swallowed.	Do not ingest. Prevent hand-to-mouth contact.
Serious Eye Irritation	Causes significant eye irritation and potential damage.	Wear chemical splash goggles at all times.
Flammable Liquid	Combustible liquid and vapor.	Keep away from heat, sparks, and open flames.

This table summarizes the primary hazards associated with 1-Hexanol, 2-bromo-. Always consult the most recent Safety Data Sheet (SDS) for the most detailed information.

The cornerstone of laboratory safety is the "Hierarchy of Controls," which prioritizes safety measures. While PPE is the focus of this guide, it is the last line of defense. Engineering controls, such as working within a certified chemical fume hood, are the primary means of minimizing exposure.

Core Personal Protective Equipment (PPE): A Head-to-Toe Protocol

The selection of appropriate PPE is not a one-size-fits-all approach; it must be tailored to the specific risks posed by the chemical and the procedure.[2][3][4][5]

Eye and Face Protection:

• Mandatory: ANSI Z87.1-compliant chemical splash goggles are required whenever handling 1-Hexanol, 2-bromo-.[1] Standard safety glasses with side shields do not provide adequate protection against splashes.

• Recommended for High-Risk Procedures: When there is a significant splash hazard (e.g., transferring large volumes, working under pressure), a full-face shield should be worn in addition to chemical splash goggles. The goggles protect against splashes that could go under the shield, while the shield protects the entire face.

Hand Protection: The choice of glove material is critical for handling halogenated organic compounds. Disposable nitrile gloves are a common minimum standard in laboratories but may not offer sufficient protection for prolonged contact.[1]

• For Incidental Contact (e.g., handling a sealed container): A single pair of standard nitrile gloves is acceptable.

• For Intentional Contact or Splash Risk (e.g., weighing, transferring): Double-gloving with two pairs of nitrile gloves is recommended. This provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs.

• For Prolonged Contact or Immersion: For tasks with a high likelihood of prolonged contact, heavier-duty gloves such as neoprene or butyl rubber should be considered.[6] Always consult the glove manufacturer's chemical resistance chart for specific breakthrough times for halogenated compounds.[6][7][8][9][10]

Body Protection:

• A flame-resistant lab coat is mandatory and should be fully buttoned with the sleeves rolled down.

• Long pants and closed-toe shoes are required at all times in the laboratory.[1]

• For procedures with a high splash potential, a chemically resistant apron worn over the lab coat provides an additional layer of protection.

Respiratory Protection: All work with 1-Hexanol, 2-bromo- should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[4][11][12][13] If a situation arises where the concentration of vapors may exceed the occupational exposure limit and a fume hood is not available or is malfunctioning, appropriate respiratory protection is necessary. This would typically involve a respirator with an organic vapor cartridge. All personnel requiring the use of a respirator must be medically cleared, trained, and fit-tested as part of a formal respiratory protection program.[11]

Operational and Disposal Plans: From Benchtop to Waste Stream

Safe Handling and Use:

• Engineering Controls: All manipulations of 1-Hexanol, 2-bromo- must be performed in a certified chemical fume hood.[4][12]

• Preventing Ignition: Keep the chemical away from all sources of ignition, including heat, sparks, open flames, and hot surfaces.[14][15] Use non-sparking tools for transfers.[14][16]

• Labeling: Ensure all containers are clearly and accurately labeled.

Spill Response Protocol: In the event of a small spill inside a chemical fume hood:

• Alert: Immediately alert nearby personnel.

• Contain: Use a spill kit with an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Absorb: Carefully apply the absorbent material, starting from the outside of the spill and working inwards.

• Collect: Using spark-proof tools, collect the absorbed material and place it into a clearly labeled, sealable container for hazardous waste.[11][16]

• Decontaminate: Wipe down the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

For a large spill or any spill outside of a fume hood, evacuate the area immediately, secure it, and contact your institution's emergency response team.[11]

Caption: Workflow for responding to a 1-Hexanol, 2-bromo- spill.

Waste Disposal Plan: Due to its halogenated nature, waste containing 1-Hexanol, 2-bromo- must be disposed of in a designated "Halogenated Organic Waste" container.[12][13][17]

• Segregation: Never mix halogenated waste with non-halogenated organic waste, as this significantly increases disposal costs and environmental impact.[17][18]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste: Halogenated Organics" and a full list of its contents.[17]

• Storage: Keep waste containers tightly sealed and stored in a secondary containment bin within a well-ventilated area, away from incompatible materials.[15][17][18]

Emergency Procedures: Immediate, Correct Actions

In the event of an exposure, time is of the essence.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[11][19][20] Seek prompt medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[11][19][20] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[16][19][20] If they are having trouble breathing, administer oxygen if you are trained to do so and seek immediate medical attention.

• Ingestion: Do not induce vomiting.[16] Rinse the mouth with water and seek immediate medical attention.

By integrating this expert-level understanding of the risks with a disciplined application of these safety protocols, researchers can confidently and safely utilize 1-Hexanol, 2-bromo- in their critical work.

References

• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (n.d.).
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• OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 13).
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• Decoding OSHA Laboratory Standards: Safety Essentials - IPG. (2023, September 20).
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• 1-Hexanol - SAFETY DATA SHEET. (2024, April 24).
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